Lead(II) sulfate

• IUPAC Name: lead(2+);sulfate
• InChI: InChI=1S/H2O4S.Pb/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2
• InChI Key: KEQXNNJHMWSZHK-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Pb+2]
• Molecular Formula: PbSO4, O4PbS
• DSSTOX Substance ID: DTXSID50883502
• Molecular Weight: 303 g/mol
• Physical Description: Lead sulfate appears as a white crystalline solid. Insoluble in water and sinks in water. Contact may irritate skin, eyes, and mucous membranes. May be mildly toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. Use: in lithography, battery acid solution treated fabrics, used in varnishes., Water or Solvent Wet Solid, Dry Powder; Dry Powder, Water or Solvent Wet Solid; Water or Solvent Wet Solid, Dry Powder, Water or Solvent Wet Solid; Liquid, Other Solid; Other Solid, White powder that is insoluble in water; [CAMEO]
• Solubility: In water, 0.0404 g/100 mL at 25 °C; slightly soluble in alkaline solutions., Soluble in about 2225 parts water; more soluble in nitric acid; soluble in sodium hydroxide, ammonium acetate or tartrate solution; soluble in concentrated hydriodic acid; insoluble in alcohol., In water, 32 mg/L at 15 °C
• Density: 6.2 at 68 °F (USCG, 1999) - Denser than water; will sink, 6.2 g/cu cm
• Color/Form: White, heavy crystal powder, White monoclinic or rhombic crystals
• CAS No.: 7446-14-2; 15739-80-7, 7446-14-2, 15739-80-7, 52732-72-6, 90583-07-6
• Melting Point: 2138 °F (USCG, 1999), 1170 °C

Description

Historical Context of Lead(II) Sulfate (B86663) in Chemical Science

The history of lead(II) sulfate is linked to the broader history of lead compounds, which have been known since antiquity. britannica.com While early uses of lead were primarily for the metal itself in applications like pipes (B44673) and tablets by the Romans, the compound known as white lead, a basic lead carbonate, was used as a pigment as early as 200 BCE. britannica.com this compound, also known as milk white or fast white, emerged as a significant white pigment. wikipedia.orgnaturalpigments.com It was favored in some applications over basic lead carbonate because it was less susceptible to discoloration from hydrogen sulfide (B99878) in the air. oxfordreference.com

In the realm of art, lead sulfate pigments have been identified in Chinese paintings from the 13th to 16th centuries. naturalpigments.com British watercolorists in the late 18th and early 19th centuries are also believed to have used this pigment. naturalpigments.com George Field, in his treatise Chromatography, referred to lead sulfate as "Flemish white." naturalpigments.com The manufacturing of this compound for these purposes often involved treating lead oxide, hydroxide (B78521), or carbonate with warm sulfuric acid, or by reacting a soluble lead salt with sulfuric acid. chemicalbook.comchemicalbook.com

Contemporary Significance of this compound in Advanced Materials and Environmental Systems

The most significant contemporary application of this compound is in lead-acid batteries. solubilityofthings.comwikipedia.org This technology, first invented in 1859 by Gaston Planté, remains a dominant force in the global battery market, particularly for automotive starting, lighting, and ignition (SLI) batteries, due to its low cost and ability to supply high surge currents. wikipedia.org this compound is a key component in the electrochemical reactions that occur within these batteries. During discharge, both the lead and lead dioxide plates react with sulfuric acid in the electrolyte to form this compound. wikipedia.orgwikipedia.org This process is reversed during charging. wikipedia.org The formation and dissolution of this compound crystals are central to the battery's function, and research continues to focus on controlling the crystallization process, known as sulfation, to improve battery life and performance. wikipedia.orggoogle.com

Beyond batteries, this compound has applications in the production of other lead compounds and as a pigment in certain industrial paints and coatings where its opacity and durability are valued. chemimpex.comontosight.ai It has also been used in lithography and to add weight to fabrics. chemicalbook.commfa.org

From an environmental perspective, the low solubility of this compound in water is a critical property. wikipedia.org This characteristic is relevant in the context of lead contamination. In some environmental systems, the formation of this compound can immobilize lead, reducing its bioavailability. However, the presence of other ions, such as chloride, can influence its solubility and the potential for lead to leach into water systems. researchgate.net The management of wastewater from lead-acid battery recycling plants is a significant environmental concern, with a focus on removing both lead and sulfate to prevent contamination. mdpi.com

Scope and Research Objectives for Academic Inquiry into this compound

Academic research into this compound is diverse, spanning several scientific disciplines. Key areas of investigation include:

Electrochemistry and Materials Science: A primary focus is on improving the performance and lifespan of lead-acid batteries. researchgate.netfrontiersin.org Research in this area investigates the mechanisms of sulfation, the morphology of this compound crystals, and the development of additives to the electrolyte or electrode paste to control crystal growth and improve the efficiency of the charge-discharge cycle. wikipedia.orgfrontiersin.org The goal is to mitigate the irreversible sulfation that leads to battery failure. frontiersin.org

Crystallography and Solid-State Chemistry: The crystal structure of this compound (anglesite) is orthorhombic. wikipedia.orgsurfacenet.de Detailed studies of its crystal structure and the coordination environment of the lead(II) ion provide fundamental insights into its physical and chemical properties. wikipedia.orgwikimedia.org Researchers also investigate the formation and properties of various basic lead sulfates, which are used in the active paste of lead-acid batteries. wikipedia.orgwikidoc.org

Environmental Chemistry and Toxicology: Research in this field examines the environmental fate of this compound. mdpi.comfrontiersin.org This includes studying its solubility under various environmental conditions, its role in the transport and bioavailability of lead in soils and water, and developing methods for its removal from industrial wastewater. researchgate.netmdpi.com The toxicological effects of lead compounds, including this compound, continue to be a subject of intense study to understand and mitigate health risks. chemimpex.comnih.gov

Analytical Chemistry: The low solubility of this compound is utilized in analytical methods for the gravimetric determination of lead or sulfate ions. solubilityofthings.comworldofscience.co.za Its formation is a classic qualitative analysis test for the presence of these ions in a solution. worldofscience.co.za

Data Tables

Physical and Chemical Properties of this compound

Property	Value
Chemical Formula	PbSO₄ wikipedia.org
Molar Mass	303.26 g/mol wikipedia.org
Appearance	White crystalline solid wikipedia.org
Density	6.29 g/cm³ wikipedia.org
Melting Point	1,087 °C (decomposes) wikipedia.org
Solubility in Water	0.00425 g/100 mL at 25 °C wikipedia.org
Crystal Structure	Orthorhombic wikipedia.org

Crystallographic Data for Anglesite (PbSO₄)

Parameter	Value
Space Group	Pnma surfacenet.de
a	8.47 Å surfacenet.de
b	5.39 Å surfacenet.de
c	6.94 Å surfacenet.de
α, β, γ	90° nih.gov

Thermodynamic Properties of this compound

Property	Value
Standard Molar Enthalpy of Formation (ΔfH⦵₂₉₈)	-920 kJ·mol⁻¹ wikipedia.org
Standard Molar Entropy (S⦵₂₉₈)	149 J·mol⁻¹·K⁻¹ wikipedia.org

Advanced Synthetic Methodologies for Lead Ii Sulfate

Precipitation-Based Synthesis Routes

Precipitation is a common and versatile method for synthesizing lead(II) sulfate (B86663). This section delves into direct precipitation and techniques for controlling the morphology and size of the resulting particles.

Direct Precipitation from Soluble Lead(II) Salts and Sulfate Sources

Lead(II) sulfate can be readily synthesized by reacting a soluble lead(II) salt with a source of sulfate ions. libretexts.orgsavemyexams.com A typical laboratory-scale synthesis involves the reaction of lead(II) nitrate (B79036) with a sulfate salt, such as potassium sulfate or sodium sulfate, in an aqueous solution. savemyexams.comquora.comquora.com The low solubility of this compound in water causes it to precipitate out of the solution as a white solid. libretexts.orgquora.com

The general chemical equation for this precipitation reaction is:

Pb²⁺(aq) + SO₄²⁻(aq) → PbSO₄(s) libretexts.org

A common procedure involves mixing solutions of lead(II) nitrate and potassium sulfate. savemyexams.comphysicsandmathstutor.com The resulting precipitate can then be separated from the solution by filtration, washed with distilled water to remove any soluble impurities, and subsequently dried. savemyexams.comphysicsandmathstutor.com

Another approach involves a two-step process, particularly when starting from lead compounds that are not readily soluble in water, such as lead(II) oxide or lead(II) carbonate. vedantu.comdoubtnut.com In this method, the initial lead compound is first dissolved in nitric acid to form a soluble lead(II) nitrate solution. quora.comquora.comvedantu.comdoubtnut.com This solution is then treated with sulfuric acid or a soluble sulfate salt to precipitate the this compound. quora.comquora.comvedantu.comdoubtnut.com This indirect method is often preferred to ensure a complete reaction, as directly adding sulfuric acid to an insoluble lead compound like lead carbonate can lead to the formation of an insoluble this compound layer on the surface of the reactant, which prevents further reaction. vedantu.comdoubtnut.com

Reactant 1	Reactant 2	Product
Lead(II) nitrate (Pb(NO₃)₂)	Potassium sulfate (K₂SO₄)	This compound (PbSO₄)
Lead(II) nitrate (Pb(NO₃)₂)	Sodium sulfate (Na₂SO₄)	This compound (PbSO₄)
Lead(II) nitrate (Pb(NO₃)₂)	Sulfuric acid (H₂SO₄)	This compound (PbSO₄)
Lead(II) oxide (PbO) + Nitric acid (HNO₃)	Sulfuric acid (H₂SO₄)	This compound (PbSO₄)
Lead(II) carbonate (PbCO₃) + Nitric acid (HNO₃)	Sulfuric acid (H₂SO₄)	This compound (PbSO₄)

Controlled Precipitation for Morphological and Size Tuning

The morphology and size of this compound particles can be precisely controlled by manipulating the conditions during precipitation. Factors such as reactant concentration, temperature, mixing speed, and the presence of additives can significantly influence the final product characteristics. acs.orgrsc.orgnih.gov

Controlled precipitation techniques are crucial for applications where specific particle properties are desired. For instance, in the context of lead-acid batteries, the particle size and morphology of this compound directly impact the battery's performance.

Research has shown that the balance between the electrolytic dissociation of reactants and the supersaturation of the solution is a key factor in tuning the morphology of inorganic materials. nih.gov For example, using weak electrolytes with low electrolytic dissociation tends to promote the growth of anisotropic structures (1D and 2D), while strong electrolytes at low supersaturation favor the formation of isotropic 3D structures. nih.gov

Furthermore, sonochemical methods, which utilize ultrasonic waves, have been employed to synthesize nano-sized coordination polymers with controlled morphology. nih.gov The application of ultrasound can influence factors like reaction time, temperature, and the effect of surfactants, all of which play a role in determining the size and shape of the resulting nanoparticles. nih.gov Microfluidic systems also offer precise control over mixing and reaction conditions, enabling the synthesis of nanoparticles with uniform size and morphology. rsc.org

Electrochemical Pathways for this compound Formation

Electrochemical methods provide an alternative route for the synthesis of this compound, often by the oxidation of lead in a sulfate-containing electrolyte. This process is particularly relevant to the functioning of lead-acid batteries.

Anodic Oxidation Processes in Electrochemical Systems

When a lead electrode is anodically polarized in a sulfuric acid solution, a layer of this compound forms on its surface. researchgate.netlabatscience.com This process involves the oxidation of metallic lead to lead(II) ions, which then react with sulfate ions from the electrolyte to form the insoluble this compound. soton.ac.uk

Pb(s) + SO₄²⁻(aq) → PbSO₄(s) + 2e⁻ soton.ac.uk

Studies have shown that the formation of the this compound layer is potential-dependent. labatscience.com At certain potentials, a dense, crystalline layer of this compound forms, which can passivate the electrode surface, meaning it becomes less reactive. labatscience.com This passivation is a critical aspect of the charge and discharge cycles in lead-acid batteries. The morphology of the this compound crystals formed during anodic oxidation can be observed using techniques like scanning electron microscopy. labatscience.com

Influence of Electrolyte Composition and Current Density

The composition of the electrolyte and the applied current density have a significant impact on the electrochemical formation of this compound. The concentration of sulfuric acid, the presence of additives, and the rate of the electrochemical reaction all influence the properties of the resulting this compound layer. routledge.com

For instance, the concentration of sulfate ions in the electrolyte directly affects the rate of this compound formation. wur.nlresearchgate.net Research has indicated that in sulfate-enriched electrolytes, the formation of active sulfate species is enhanced, which can be beneficial for certain electrochemical oxidation processes. wur.nlresearchgate.net

The current density also plays a crucial role. routledge.com At low current densities, the formation of α-PbO₂ is favored in certain conditions, while higher current densities can lead to the formation of β-PbO₂. routledge.com The interplay between current density and electrolyte composition can therefore be used to control the phase and morphology of the lead compounds formed on the electrode surface.

Solid-State and Conversion Methods

In addition to precipitation and electrochemical routes, this compound and its derivatives can be synthesized through solid-state reactions and chemical conversion methods.

Solid-state reaction methods can produce tetrabasic lead sulfate by heating a stoichiometric mixture of lead oxide and a sulfating agent at high temperatures, typically between 500 and 700°C. google.comgoogle.com The sulfating agent can be ammonium (B1175870) sulfate or sulfuric acid. google.comgoogle.com These high-temperature reactions result in the formation of fine powders. google.com

Another approach involves the chemical conversion of other lead compounds. For example, lead sulfide (B99878) (galena) concentrates can be converted to this compound through a hydrometallurgical process. researchgate.net This involves leaching the galena in a ferric chloride medium, followed by selective purification and chemical precipitation to obtain this compound powder. researchgate.net Thermodynamic studies have also explored the conversion of lead sulfates into other compounds like lead oxalate (B1200264), lead monoxide, or lead carbonates in different chemical environments as part of recycling processes for lead-acid batteries. osti.gov

Starting Material(s)	Method	Product
5PbO + (NH₄)₂SO₄	Solid-state reaction (500-700°C)	Tetrabasic lead sulfate
5PbO + H₂SO₄	Solid-state reaction (500-700°C)	Tetrabasic lead sulfate
3PbO·PbSO₄·H₂O + PbO	Solid-state reaction (500-700°C)	Tetrabasic lead sulfate
Galena (PbS) concentrate	Hydrometallurgical conversion	This compound (PbSO₄)

Oxidation of Lead Sulfide (Galena) to this compound

The direct oxidation of lead sulfide (PbS), the primary component of the mineral galena, presents a fundamental route to producing this compound. This transformation is a key process in both metallurgical and environmental contexts. ontosight.ai The primary reaction is the oxidation of PbS to this compound when exposed to oxygen. ontosight.ai

Several factors influence the rate and efficiency of this reaction, including temperature, oxygen availability, and the physical state of the lead sulfide. ontosight.ai Research into the oxidation of nanocrystalline PbS powders has shown that they begin to oxidize at significantly lower temperatures (around 450 K) compared to bulk lead sulfide (870 K). researchgate.net

The oxidation process can be complex, potentially forming intermediate products. For instance, the oxidation of PbS can also yield lead oxide (PbO) and sulfur dioxide (SO₂), especially at higher temperatures. wikipedia.orgdoubtnut.com The formation of lanarkite (PbO·PbSO₄) has also been observed as an oxidation product on the surface of PbS deposits. iucr.org

Advanced methods for the oxidation of lead sulfide to lead sulfate include aqueous oxidation with sulfuric acid and oxygen at elevated temperatures (around 100°C). google.com Another approach involves using an aqueous solution of ammonium sulfate with an oxidizing gas at moderately elevated temperatures, which can be catalyzed by the presence of iron. google.com

Table 1: Factors Influencing the Oxidation of Lead Sulfide

Factor	Influence on Oxidation Rate	Reference
Temperature	Higher temperatures generally accelerate the reaction. ontosight.ai	ontosight.ai
Oxygen Availability	Essential for the oxidation process to occur. ontosight.ai	ontosight.ai
Particle Size	Nanocrystalline powders oxidize at lower temperatures. researchgate.net	researchgate.net
Catalysts	The presence of iron can catalyze the reaction in certain aqueous media. google.com	google.com
pH	The acidity or alkalinity of the environment can affect the oxidation rate. ontosight.ai	ontosight.ai

Reaction of Lead Oxides with Sulfuric Acid

The reaction between lead oxides and sulfuric acid is another important method for synthesizing this compound. This reaction is central to the functioning of lead-acid batteries. britannica.com During the discharge cycle of a lead-acid battery, lead dioxide (PbO₂) at the positive electrode reacts with sulfuric acid to form this compound. britannica.com

The reaction at the positive electrode is: PbO₂ + 4H⁺ + SO₄²⁻ + 2e⁻ → PbSO₄ + 2H₂O mdpi.com

Similarly, lead(II) oxide (PbO) can be reacted with sulfuric acid to produce this compound. doubtnut.com However, the direct reaction of lead oxide with dilute sulfuric acid can be slow because the insoluble this compound forms a coating on the surface of the oxide, preventing further reaction. doubtnut.comquora.com To overcome this, a two-step process is often employed where the lead oxide is first converted to a soluble salt like lead nitrate, which is then reacted with sulfuric acid to precipitate the this compound. doubtnut.com

The reaction of lead oxide with concentrated sulfuric acid can also produce this compound, but it is an oxidation-reduction reaction where the sulfuric acid also acts as an oxidizing agent, producing sulfur dioxide. quora.com

The synthesis of various basic lead sulfates, such as tribasic lead sulfate (3PbO·PbSO₄·H₂O) and tetrabasic lead sulfate (4PbO·PbSO₄), which are used in the active paste for lead-acid batteries, also involves the reaction of lead oxide with sulfuric acid under specific conditions. wikipedia.orggoogle.com

Sustainable and Green Synthesis Approaches

In recent years, there has been a growing emphasis on developing sustainable and environmentally friendly methods for chemical synthesis. This is particularly relevant for lead compounds due to the environmental concerns associated with lead.

Recycling of Lead-Acid Battery Components for this compound Production

Spent lead-acid batteries are a major secondary source of lead. The paste material from these batteries is a complex mixture containing this compound, lead dioxide, and lead oxide. mdpi.comresearchgate.net Recycling this paste not only prevents environmental contamination but also provides a valuable source for producing this compound and other lead compounds. mdpi.comresearchgate.net

Hydrometallurgical processes are increasingly being explored as a more sustainable alternative to traditional pyrometallurgical (smelting) methods for lead recycling. royalsocietypublishing.org These processes involve leaching the lead paste in various solutions to dissolve the lead compounds. royalsocietypublishing.org

One key step in many hydrometallurgical recycling routes is desulfurization, where this compound is converted into other lead compounds. mdpi.comresearchgate.net For instance, this compound can be converted to lead carbonate, lead oxalate, or lead monoxide in different chemical environments. mdpi.comresearchgate.net These compounds can then be processed to produce lead or lead oxides for new batteries. mdpi.com

A novel, low-temperature, oxygen-free roasting process has been developed to convert the multicomponent lead compounds in spent lead paste directly into this compound using potassium bisulfate (KHSO₄) as a roasting reagent at 300 °C. acs.orgacs.org This method is presented as an emission-free and negative-carbon strategy. acs.orgacs.org

Table 2: Comparison of Lead-Acid Battery Recycling Methods

Method	Description	Advantages	Disadvantages	References
Pyrometallurgy	High-temperature smelting to reduce lead compounds to metallic lead.	Established technology.	High energy consumption, potential for SO₂ and lead dust emissions.	royalsocietypublishing.orgacs.org
Hydrometallurgy	Solution-based processes to leach and recover lead compounds.	Lower temperature, reduced emissions, potential for high purity products.	Can produce wastewater, may involve complex chemical processes.	mdpi.comroyalsocietypublishing.orgacs.org
Oxygen-Free Roasting	Low-temperature roasting with KHSO₄ to convert paste to PbSO₄.	Low energy consumption, emission-free, produces a high-value product.	A newer, less established technology.	acs.orgacs.org

Low-Emission Synthesis Techniques

The development of low-emission synthesis techniques for this compound is crucial for minimizing the environmental impact of its production. The aforementioned oxygen-free roasting process is a prime example of such a technique, as it avoids the high temperatures and associated emissions of smelting. acs.orgacs.org

Mechanochemistry, which involves chemical reactions induced by mechanical energy (e.g., ball milling), is another promising green synthesis approach. acs.orgrsc.org This solvent-free method can be used to synthesize lead compounds and has the potential to reduce waste and energy consumption. rsc.org For example, a mechanochemical approach has been used to achieve the reduction of lead sulfate at room temperature, avoiding the generation of SOₓ gas. acs.org

Furthermore, efforts are being made to treat wastewater from battery recycling plants to remove sulfate and lead, thus preventing their release into the environment. mdpi.com One method involves using quicklime (B73336) and slaked lime for precipitation, followed by carbonation with CO₂ to enhance lead removal and neutralize the pH. mdpi.com

Crystallization and Dissolution Kinetics of Lead Ii Sulfate

Fundamental Mechanisms of Lead(II) Sulfate (B86663) Nucleation

Nucleation is the initial step in crystallization, where molecules in a solution begin to gather into clusters that, upon reaching a critical size, become stable and can grow into macroscopic crystals. wiley-vch.de This process can occur spontaneously within a uniform phase (homogeneous nucleation) or be induced by the presence of a foreign surface or impurity (heterogeneous nucleation). wiley-vch.deleeds.ac.uk

Heterogeneous nucleation is the dominant mechanism for lead(II) sulfate formation in many practical applications, such as on the electrodes of lead-acid batteries. researchgate.net This process occurs at a lower energy barrier compared to homogeneous nucleation because the foreign surface reduces the required interfacial energy for a new phase to form. tdl.org

In the context of lead-acid batteries, the lead electrode surface acts as the substrate for PbSO₄ nucleation. Electrochemical models have been developed to simulate the nucleation and growth (N&G) dynamics on a flat lead electrode. researchgate.net These models, validated against cyclic voltammetry data, consider the interplay between electrochemical reactions, the transport of ions (Pb²⁺, HSO₄⁻, H⁺) in the sulfuric acid electrolyte, and the passivation of the lead surface by the forming PbSO₄ particles. researchgate.net The nucleation rate is highly dependent on the local supersaturation of Pb²⁺ ions at the electrode-electrolyte interface. researchgate.net The process often begins with the formation of a semi-permeable PbSO₄ layer on the anode surface. researchgate.net

Homogeneous nucleation occurs in the absence of any foreign surfaces when the concentration of solute molecules in a solution reaches a critical supersaturation level (Scrit). wiley-vch.decapes.gov.br For sparingly soluble salts like this compound, this process has been studied by methods such as particle counting to determine key nucleation parameters. capes.gov.brnih.gov

The classical nucleation theory (CNT) provides a framework for understanding this phenomenon. According to CNT, the rate of nucleation (J) is influenced by factors such as temperature, supersaturation ratio, and the interfacial tension between the crystal and the solution. mdpi.com As the supersaturation ratio and temperature increase, the critical energy barrier for nucleation (ΔG) and the size of the critical nucleus (r*) decrease, leading to an increase in the nucleation rate. mdpi.com Studies on various sulfate salts have confirmed that higher supersaturation ratios lead to shorter induction periods (the time before nucleation begins) and can shift the dominant mechanism from heterogeneous to homogeneous nucleation. mdpi.com For lead sulfate, changes in crystal size and shape have been observed near the critical supersaturation level. capes.gov.br In the broader context of binary systems like sulfuric acid and water vapor, fluctuations in temperature, humidity, and acid concentration can strongly influence the rate of homogeneous nucleation. ametsoc.org

Table 1: Research Findings on this compound Nucleation

Nucleation Type	Key Findings	Controlling Factors	Reference System
Heterogeneous	Dominant mechanism on electrode surfaces. Occurs at lower supersaturation than homogeneous nucleation.	Substrate surface properties, local ion supersaturation, electrode potential.	Lead-acid battery electrodes researchgate.net
Heterogeneous	Initial fast growth period attributed to secondary nucleation on seed crystals.	Presence of seed crystals, supersaturation.	Aqueous solution rsc.org
Homogeneous	Values for interfacial tension and critical nucleus radius calculated via particle counting.	Critical supersaturation (Scrit).	Aqueous solution capes.gov.brnih.gov
Homogeneous	Nucleation rate increases with temperature and supersaturation.	Temperature, supersaturation ratio.	General (Potassium Sulfate) mdpi.com

Heterogeneous Nucleation Processes

Crystal Growth Mechanisms and Morphological Control

Following nucleation, crystals grow by the incorporation of additional atoms or molecules from the surrounding medium onto the surface of the stable nuclei. wiley-vch.de The mechanism of growth and the final morphology of the crystals are highly sensitive to the conditions of the growth environment. mdpi.com

The growth of this compound crystals from an aqueous solution is a widely studied process. acs.orgrsc.org Common techniques for growing crystals from solution, applicable to PbSO₄, include slow evaporation of the solvent, slow cooling of a saturated solution, or the use of seed crystals. unishivaji.ac.insspc.ieresearchgate.net

In the slow evaporation method, a saturated solution is prepared, and the solvent is allowed to evaporate slowly, increasing the concentration and thus the supersaturation, which drives crystal growth. unishivaji.ac.in Alternatively, a solution saturated at a higher temperature can be cooled slowly; as the solubility decreases with temperature, the solution becomes supersaturated, leading to crystallization. unishivaji.ac.in For producing larger, high-quality single crystals, seeding is often essential. unishivaji.ac.in A small, well-formed seed crystal is introduced into a slightly supersaturated solution, providing a template for further growth without the need for new nucleation events. sspc.ie

Studies on the kinetics of PbSO₄ crystallization in aqueous solutions have shown that the growth of seed crystals follows a rate law that is second-order with respect to supersaturation. rsc.org This suggests that the growth is controlled by an interface process, possibly involving the formation of a hydrated monolayer of lattice ions on the crystal surface. rsc.org

Solid-state crystal growth involves the conversion of a polycrystalline material into a single crystal or larger-grained material without passing through a liquid or vapor phase. ntnu.nowhiterose.ac.uk This process is driven by the reduction of grain boundary energy. In the context of this compound, solid-state evolution is particularly relevant to the changes occurring within lead-acid battery plates over their lifetime. nih.govresearchgate.net

The sulfation process in batteries involves the transformation of lead and lead oxides into a layer of PbSO₄ crystals. acs.orgroyalsocietypublishing.org The gradual evolution of this lead sulfate layer can be investigated using techniques like X-ray diffraction (XRD) and scanning electron microscopy (SEM). researchgate.net These studies reveal a significant increase in the crystallite size of PbSO₄ during the oxidation process, indicating that solid-state grain growth or ripening is occurring. researchgate.net This evolution can be viewed as a metasomatic process where small, interconnected grains slowly transform and coarsen. acs.org The addition of crystal seeds, such as tetrabasic lead sulfate (4BS), into the initial paste can influence the subsequent solid-state transformations, promoting the formation of specific polymorphs like α-PbO₂ during charging, which can enhance battery cycle life. royalsocietypublishing.org

Environmental Parameters:

Supersaturation: This is a primary driving force for both nucleation and growth. mdpi.com At low supersaturation, growth may proceed via a spiral mechanism, leading to well-defined polyhedral crystals. wiley-vch.de As supersaturation increases, the growth mechanism can change, and the degree of crystal imperfection tends to increase. rsc.org

Temperature: Temperature affects solubility, diffusion rates, and nucleation kinetics. mdpi.commdpi.com For many systems, higher temperatures can lead to larger crystal sizes. mdpi.com

Cooling/Evaporation Rate: Rapid cooling or evaporation rates increase supersaturation quickly, often leading to the formation of smaller, less perfect, or needle-like crystals. whiterose.ac.uk Slower rates allow for more orderly growth and typically result in larger, more prismatic crystals. whiterose.ac.uk

Additives: The addition of small quantities of foreign substances (additives) is a powerful method for modifying crystal morphology. mdpi.com Additives function by selectively adsorbing onto specific crystal faces, disrupting the growth mechanism on those faces and thereby altering the crystal shape. acs.orgresearchgate.net

Organic Polymers: Water-soluble polymers like poly-aspartate (PASP) have been shown to modify the size and shape of lead sulfate crystals, which is beneficial for battery performance. researchgate.net

Ionic Liquids: These have been explored as electrolyte additives. Some can lead to the formation of larger PbSO₄ crystals, while others may increase the rate of conversion between lead sulfate and lead dioxide. researchgate.net

Inorganic Salts: Sulfate-based additives such as Magnesium sulfate (MgSO₄) and Sodium sulfate (Na₂SO₄) are also used to influence the properties of the crystal layer. researchgate.net

Surfactants: Additives like sodium dodecyl sulfate can improve particle size distribution and flowability. mdpi.com

Table 2: Influence of Additives and Parameters on PbSO₄ Crystal Morphology

Factor	Condition/Additive	Observed Effect	Reference
Environmental Parameter	Increasing Reagent Concentration (Supersaturation)	Increased degree of crystal imperfection.	rsc.org
Environmental Parameter	Slow Cooling Rate	Promotes more prismatic crystal shapes (in analogous sulfate systems).	whiterose.ac.uk
Environmental Parameter	High Cooling Rate	Promotes needle-like crystal shapes (in analogous sulfate systems).	whiterose.ac.uk
Additive	Poly-aspartate (PASP)	Modifies lead sulfate crystal size and shape.	researchgate.net
Additive	Ionic Liquids	Can lead to the formation of larger PbSO₄ crystals.	researchgate.net
Additive	Acetone (as preserving solution)	Increased nucleation and growth of nano- and microparticles compared to water.	acs.org

Solid-State Crystal Growth Evolution

Dissolution Kinetics of this compound

The dissolution of this compound (PbSO₄) is a critical process in various industrial and environmental contexts, most notably in the functioning of lead-acid batteries and the hydrometallurgical processing of lead-containing materials. The rate at which solid PbSO₄ dissolves into a solvent is governed by complex kinetics that are influenced by a multitude of factors. Understanding these kinetics is essential for optimizing processes like battery charging and metal extraction. The study of its dissolution involves examining the rate-controlling mechanisms, which can be broadly categorized as either transport-controlled (diffusion) or surface reaction-controlled. ajsonline.org In transport-controlled processes, the rate is limited by the diffusion of ions from the crystal surface into the bulk solution, whereas in surface-controlled processes, the rate is determined by the detachment of ions from the crystal lattice itself. ajsonline.org

Kinetic Models of Dissolution (e.g., First-Order, Second-Order)

The dissolution of this compound can be described by different kinetic models depending on the specific environmental conditions such as temperature, solvent composition, and hydrodynamics. rsc.org Research has shown that the process does not adhere to a single kinetic model, with observed behaviors fitting both first-order and second-order kinetics under varying circumstances.

A study on the leaching of lead sulfate from a lead cake in a sodium chloride solution demonstrated that the process is well-described by a first-order kinetic equation. researchgate.net The calculated apparent activation energy suggested that the dissolution was a diffusion-controlled process under the tested conditions. researchgate.net

Conversely, a tracer study investigating the dissolution of pure this compound revealed a transition between kinetic models. rsc.org At lower temperatures and with minimal stirring, the initial phase of dissolution (up to 32%) followed first-order kinetics and was controlled by diffusion. rsc.org However, as the temperature and/or the rate of agitation increased, the mechanism shifted, and the dissolution kinetics were better described by a second-order model where diffusion was no longer the rate-limiting step. rsc.org This indicates that at higher energy states, the surface reaction becomes the slower, rate-determining step. ajsonline.orgrsc.org

Condition	Dominant Kinetic Model	Rate-Controlling Step	Source
Low Temperature & Low Agitation	First-Order	Diffusion	rsc.org
High Temperature & High Agitation	Second-Order	Surface Reaction	rsc.org
Leaching in NaCl Solution (298–353 K)	First-Order	Diffusion	researchgate.net

Influence of Temperature and Agitation on Dissolution Rates

Research has quantified the effect of these factors on PbSO₄ dissolution. A key study measured the activation energy (Ea), which represents the minimum energy required for the dissolution reaction to occur. For the diffusion-controlled, first-order process observed at low temperatures, the activation energy was found to be 19.3 ± 0.3 kJ/mol. rsc.org For the surface reaction-controlled, second-order process at higher temperatures, the activation energy was significantly lower, at 10.0 ± 0.3 kJ/mol. rsc.org In a separate study focused on leaching in a sodium chloride solution, the apparent activation energy was calculated to be 12.41 kJ/mol, a value that also points towards a diffusion-controlled mechanism. researchgate.net

Kinetic Process	Condition	Activation Energy (Ea)	Source
First-Order	Low Temperature / Low Agitation	19.3 ± 0.3 kJ/mol	rsc.org
Second-Order	High Temperature / High Agitation	10.0 ± 0.3 kJ/mol	rsc.org
First-Order (Leaching in NaCl)	298–353 K	12.41 kJ/mol	researchgate.net

Measurements of this compound solubility have been conducted over a wide temperature range, from 50°C down to -50°C in sulfuric acid solutions, providing foundational data for understanding its behavior in environments like lead-acid batteries at various operating temperatures. cdnsciencepub.com

Role of Dissolution in Lead-Acid Battery Electrochemistry

During Charging: The charging process is essentially the reverse of discharge. It relies on the dissolution of the this compound crystals that formed on the surface of both the positive and negative electrodes during discharge. frontiersin.orgresearchgate.net These PbSO₄ crystals dissolve in the sulfuric acid electrolyte, releasing lead ions (Pb²⁺). frontiersin.org These ions are then electrochemically converted back into the active materials: metallic lead at the negative electrode and lead dioxide at the positive electrode. researchgate.net The efficiency and rate of charging are directly dependent on the rate of PbSO₄ dissolution. frontiersin.orgiiardjournals.org A high flux of Pb²⁺ ions from the dissolving crystals is necessary to sustain a high reaction rate for recharging. researchgate.net However, the reconversion of PbSO₄ is often incomplete, leading to a phenomenon known as irreversible sulfation, which is a primary cause of battery capacity loss and failure. frontiersin.org

During Discharge: During discharge, the active materials—spongy lead at the negative electrode and lead dioxide at the positive electrode—undergo electrochemical dissolution to produce Pb²⁺ ions. frontiersin.org These ions immediately react with sulfate ions (SO₄²⁻) from the sulfuric acid electrolyte to form solid this compound crystals, which precipitate onto the electrode surfaces. frontiersin.org This process consumes sulfate from the electrolyte and produces water, leading to a decrease in the specific gravity of the acid. frontiersin.org If the battery is fully discharged, both electrodes become covered in this compound, and the potential difference between them drops to zero. pveducation.org

The complex interplay between the dissolution rate of this compound and the concentration gradient of sulfuric acid within the porous structure of the electrodes is a key challenge in designing batteries capable of rapid charging. iiardjournals.org

Electrochemical Behavior and Applications of Lead Ii Sulfate in Energy Storage

Lead(II) Sulfate (B86663) Formation and Transformation in Lead-Acid Batteries

The reversible conversion of lead and lead dioxide to lead(II) sulfate is the cornerstone of the lead-acid battery's ability to store and release energy. This process, however, is complex and differs between the positive and negative electrodes.

During discharge, both the metallic lead (Pb) of the negative electrode and the lead dioxide (PbO₂) of the positive electrode react with sulfuric acid (H₂SO₄) in the electrolyte to form this compound crystals. sci-hub.seresearchgate.netjnsam.com

At the Positive Electrode: Lead dioxide is reduced in the acidic medium to Pb²⁺ ions, which subsequently precipitate as this compound. jnsam.com The reaction is: PbO₂(s) + 4H⁺(aq) + SO₄²⁻(aq) + 2e⁻ ⇌ PbSO₄(s) + 2H₂O(l)

This formation of this compound on both electrodes leads to a decrease in the concentration of the sulfuric acid electrolyte. researchgate.net The this compound itself is a poor electrical conductor, and its accumulation on the electrode surfaces is a critical factor influencing battery performance and lifespan. acs.org

The formation and conversion of this compound crystals proceed via a dissolution-precipitation mechanism. frontiersin.org During discharge, the electrochemical reactions lead to a supersaturation of Pb²⁺ ions near the electrode surfaces, which then precipitate as PbSO₄ crystals. frontiersin.org

Conversely, during charging, an external current reverses these reactions. The this compound crystals on both electrodes dissolve back into the electrolyte, releasing Pb²⁺ and SO₄²⁻ ions. At the negative electrode, Pb²⁺ ions are reduced back to metallic lead. At the positive electrode, Pb²⁺ ions are oxidized to form lead dioxide. frontiersin.org The efficiency of this dissolution process is crucial for the battery's rechargeability. If the this compound crystals become large and hard, a condition known as irreversible sulfation, they are difficult to dissolve, leading to a permanent loss of capacity. google.com The rate of dissolution of these crystals is often the limiting factor in the charging speed of a lead-acid battery. mdpi.com

Sulfation Processes on Positive and Negative Electrodes

Advanced Characterization of this compound in Battery Electrodes

Understanding the dynamic changes in this compound crystals during battery operation requires sophisticated characterization techniques. In recent years, in-situ and operando methods, which allow for the observation of the electrochemical processes as they happen, have become invaluable tools for battery research. acs.orgresearchgate.net

Techniques such as in-situ Atomic Force Microscopy (AFM) have been used to directly observe the formation and growth of individual this compound crystals on the electrode surface during charge and discharge cycles. researchgate.netScanning Electron Microscopy (SEM) is widely used to study the morphology and size of this compound crystals in electrodes after cycling. dergipark.org.tr

X-ray Diffraction (XRD) is a powerful technique for identifying the different crystalline phases present in the electrodes, such as Pb, PbO₂, and PbSO₄, and can be used in-situ to track their evolution during cycling. google.comNeutron and X-ray reflectometry and grazing incidence scattering techniques can provide detailed information about the structure and morphology of the thin this compound layers that form on the electrodes.

The following table summarizes some of the advanced characterization techniques and their contributions to understanding this compound in batteries.

Characterization Technique	Key Information Provided	Research Focus	Reference
In-situ Atomic Force Microscopy (AFM)	Real-time observation of crystal formation, growth, and dissolution at the nanoscale.	Understanding the initial stages of sulfation and the effect of additives on crystal morphology.	researchgate.net
Scanning Electron Microscopy (SEM)	High-resolution imaging of the morphology, size, and distribution of PbSO₄ crystals.	Correlating crystal structure with battery performance and failure mechanisms.	dergipark.org.tr
In-situ X-ray Diffraction (XRD)	Identification and quantification of crystalline phases (Pb, PbO₂, PbSO₄) during battery operation.	Tracking the state of charge and health of the electrodes by monitoring phase changes.	google.com
Vibrational Spectroscopy (FTIR, Raman)	Chemical and structural information about the electrode surface and the formation of different lead sulfate species.	In-situ characterization of the oxidation and reduction reactions of lead electrodes.	researchgate.net
Neutron/X-ray Tomography	3D imaging of the internal structure of the battery, revealing the distribution of PbSO₄ within the porous electrodes.	Understanding how sulfation affects the entire electrode structure and identifying areas of degradation.

These advanced techniques provide crucial insights that guide the development of new materials and strategies to improve the performance, longevity, and reliability of lead-acid batteries.

In-Situ and Ex-Situ Spectroscopic Investigations

Spectroscopic techniques, both in-situ and ex-situ, are crucial for understanding the dynamic changes of this compound (PbSO₄) within lead-acid batteries during their operation. These methods provide valuable insights into the formation, consumption, and structural characteristics of PbSO₄ crystals on the electrode surfaces.

In-situ spectroscopy allows for the real-time observation of electrochemical reactions as they occur within the battery. Techniques like external reflection absorption Fourier-transform infrared (FTIR) spectroscopy have been employed to monitor the generation and consumption of lead sulfate on lead electrodes during galvanostatic and potentiodynamic experiments. idexlab.com By integrating the area of characteristic vibrational bands of the sulfate ion, the amount of PbSO₄ on the electrode surface can be quantitatively determined. idexlab.com This provides a direct measure of the state of charge and can reveal the kinetics of the sulfation and desulfation processes.

Other in-situ methods include:

X-ray Diffraction (XRD): In-situ XRD studies can identify the crystalline phases present on the electrodes at different potentials. idexlab.com This technique has been used to detect the formation of anglesite (orthorhombic PbSO₄), as well as other lead compounds like α- and β-lead dioxide and tribasic lead sulfate hydrate (B1144303). idexlab.com

Atomic Force Microscopy (AFM): In-situ AFM enables the direct visualization of the formation and growth of lead sulfate crystals on the lead electrode surface during discharge and their subsequent reduction during charging. researchgate.net These observations have revealed that electrochemically formed PbSO₄ crystals differ in appearance from those formed through simple chemical precipitation. researchgate.net

Confocal Laser Scanning Microscopy (CLSM): CLSM is utilized to examine the crystal structures on the electrode surfaces over larger areas, providing a clear view of the morphology and distribution of PbSO₄ crystals. researchgate.net

Ex-situ spectroscopy , on the other hand, involves the analysis of the electrode materials after they have been removed from the battery. This approach allows for a more detailed characterization of the lead sulfate layer.

Common ex-situ techniques include:

Scanning Electron Microscopy (SEM): SEM provides high-resolution images of the electrode surface, revealing the morphology and size of the lead sulfate crystals. lboro.ac.uk Studies using SEM have shown that the size of PbSO₄ crystals is influenced by the discharge current rate, with higher rates leading to smaller crystals. researchgate.net

X-ray Diffraction (XRD): Ex-situ XRD is used to identify the crystalline phases present in the active mass. mdpi.com For instance, in recycled lead-acid battery electrodes, XRD analysis has identified phases such as orthorhombic PbSO₄. mdpi.com

Raman Spectroscopy: This technique can identify different lead compounds based on their unique vibrational modes. It has been used to characterize the degradation products of lead pigments, including the conversion of lead white to lead sulfide (B99878), and can distinguish between different lead sulfate and carbonate minerals. researchgate.netresearchgate.net

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups present in the material. In studies of recycled battery materials, IR spectra have shown a decrease in the intensity of sulfate ion bands with the addition of certain dopants, indicating a reduction in the lead sulfate content. mdpi.com

The combination of in-situ and ex-situ spectroscopic methods provides a comprehensive understanding of the behavior of this compound in lead-acid batteries, from real-time reaction dynamics to the detailed structural and morphological characteristics of the sulfated layers.

Microstructural Analysis of this compound Layers

The microstructure of the this compound (PbSO₄) layer that forms on both the positive and negative electrodes during the discharge of a lead-acid battery is a critical factor influencing the battery's performance, cycle life, and failure mechanisms. The morphology, crystal size, and porosity of this layer directly impact the electrochemical reactions.

During discharge, lead (Pb) at the negative electrode and lead dioxide (PbO₂) at the positive electrode are converted to lead sulfate. acs.org This PbSO₄ is a poor electrical conductor. acs.org The formation of a dense, non-porous layer of large PbSO₄ crystals, a phenomenon often referred to as "hard sulfation," can passivate the electrode surface. mdpi.com This passivation layer hinders the diffusion of electrolyte ions and reduces the available surface area for the charge reaction, ultimately leading to a loss of capacity and battery failure. mdpi.com

Several analytical techniques are employed to investigate the microstructure of PbSO₄ layers:

Scanning Electron Microscopy (SEM): SEM is a primary tool for visualizing the morphology of PbSO₄ crystals. SEM images have revealed that the size and shape of the crystals are highly dependent on the discharge conditions. For instance, higher discharge rates tend to produce smaller, more numerous crystals. researchgate.net The addition of certain additives to the electrolyte or the electrode paste can also influence the crystal morphology.

X-ray Diffraction (XRD): XRD is used to determine the crystallographic structure of the lead sulfate. The primary crystalline phase of lead sulfate formed in lead-acid batteries is anglesite, which has an orthorhombic structure. mdpi.com XRD can also identify other lead compounds that may be present, such as basic lead sulfates like tribasic lead sulfate (3PbO·PbSO₄·H₂O) and tetrabasic lead sulfate (4PbO·PbSO₄), which can form under specific conditions and influence the plate's properties. mdpi.comcrystallography.net

Transmission Electron Microscopy (TEM): TEM provides even higher resolution images than SEM and can be used to study the nucleation and growth mechanisms of PbSO₄ nanoparticles. acs.org

Confocal Laser Scanning Microscopy (CLSM): CLSM allows for the three-dimensional visualization of the PbSO₄ crystal structures on the electrode surface, offering insights into the layer's thickness and porosity. researchgate.net

Atomic Force Microscopy (AFM): AFM can be used to observe the initial stages of PbSO₄ formation and growth at the nanoscale, providing information on how the crystals nucleate and cover the electrode surface. researchgate.net

Research has shown that controlling the microstructure of the PbSO₄ layer is key to improving battery performance. For example, the use of certain additives, such as barium sulfate, can act as nucleation sites for PbSO₄, promoting the formation of smaller, more easily dissolvable crystals and thus inhibiting hard sulfation. lboro.ac.uk Similarly, the introduction of carbon additives to the negative plate has been shown to suppress the growth of large PbSO₄ crystals. mdpi.com

The table below summarizes the key crystallographic data for this compound and a related basic lead sulfate compound found in lead-acid batteries.

Compound Name	Chemical Formula	Crystal System	Space Group	Reference
This compound (Anglesite)	PbSO₄	Orthorhombic	Pnma	mdpi.com
Tribasic lead sulfate hydrate	3PbO·PbSO₄·H₂O	Triclinic	P-1	crystallography.net

The following table presents a summary of findings from various microstructural analysis studies on this compound in lead-acid batteries.

Analytical Technique	Key Findings	Reference
Scanning Electron Microscopy (SEM)	Lead sulfate crystals form a tighter, more compact layer at higher sulfuric acid concentrations. Crystal size is smaller at higher discharge rates.	researchgate.netlboro.ac.uk
X-ray Diffraction (XRD)	Identified orthorhombic PbSO₄ as a crystalline phase in spent battery electrodes. Detected tribasic lead sulfate hydrate as an intermediate phase.	idexlab.commdpi.com
Atomic Force Microscopy (AFM)	Electrochemically formed lead sulfate crystals have a different appearance than chemically formed ones.	researchgate.net
Confocal Laser Scanning Microscopy (CLSM)	Provides a clear view of PbSO₄ crystal structures on large areas of the electrode plate.	researchgate.net

Environmental Geochemistry and Remediation of Lead Ii Sulfate

Environmental Fate and Speciation of Lead(II) Sulfate (B86663)

The environmental behavior of lead(II) sulfate is largely dictated by its solubility and its interactions within complex environmental matrices like soil and sediment.

Solubility and Precipitation in Natural Aqueous Systems

This compound is characterized by its low solubility in water. wikipedia.orgsolubilityofthings.com At 25°C, its solubility is approximately 42.5 milligrams per liter (mg/L). chemicalbook.com This poor solubility means that in aqueous environments, this compound readily precipitates out of solution when lead ions (Pb²⁺) and sulfate ions (SO₄²⁻) are present in sufficient concentrations. ck12.orglibretexts.orgbrainly.compearson.com The net ionic equation for this precipitation reaction is:

Pb²⁺(aq) + SO₄²⁻(aq) → PbSO₄(s) ck12.orgbrainly.com

The solubility of lead compounds in water is influenced by factors such as pH, ionic strength, and the presence of organic matter like humic substances. cdc.gov Generally, lead's solubility is highest in acidic water. cdc.gov While this compound is poorly soluble in water, it can dissolve in concentrated acids like nitric acid, hydrochloric acid, and sulfuric acid, as well as in concentrated alkali solutions. wikipedia.org

The low solubility of this compound is a key factor in its environmental mobility. In natural waters, the presence of sulfate can effectively limit the concentration of dissolved lead by promoting the formation of this solid precipitate.

Transformation Pathways in Soil and Sediment Matrices

Once in the soil or sediment, this compound does not remain static. It can undergo various transformations that alter its speciation and, consequently, its bioavailability and toxicity. nih.gov Research has shown that when lead sulfate is added to soil, it is rapidly transformed into other lead compounds. nih.gov

In soil environments, lead can be transformed into more stable minerals. For instance, in the presence of iron sulfate and heat, lead in contaminated soils can be converted to plumbojarosite, a sparingly soluble lead-iron hydroxysulfate mineral. pnas.org This process has been shown to reduce the bioavailability of lead by over 90%. pnas.org The speciation of lead in soil can be complex, with lead being associated with various fractions, including carbonates, iron and manganese oxides, and organic matter. tandfonline.comresearchgate.net Rhizobacteria, for example, can influence the transformation of lead compounds in the soil, leading to either increased mobilization or immobilization depending on the specific conditions. tandfonline.com

The transformation of this compound in these matrices is a critical aspect of its long-term environmental fate. The formation of more stable, less soluble lead minerals can effectively immobilize the lead, reducing its potential to enter the food chain. pnas.orgnih.gov

Bioremediation Strategies for Lead(II) Contamination Involving Sulfate Chemistry

Bioremediation offers a promising and environmentally friendly approach to managing lead contamination. Several strategies utilize microbial processes involving sulfate to immobilize lead. frontiersin.orgmdpi.com

Biosorption Mechanisms by Microorganisms

Biosorption is a process where microorganisms passively bind metal ions to their cell surfaces. jchr.orgbotanyjournals.com Both living and dead microbial biomass can effectively adsorb lead(II) ions. frontiersin.orgredalyc.org The cell walls of bacteria, fungi, and algae contain various functional groups, such as carboxyl, phosphate (B84403), and amino groups, which can bind with lead ions through mechanisms like ion exchange and electrostatic interactions. frontiersin.orgopenaccesspub.org

Bacillus subtilis, a common gram-positive bacterium, has demonstrated a high capacity for lead biosorption due to the presence of phosphate groups in its cell wall. openaccesspub.org Studies have shown that the efficiency of lead removal by biosorption can be influenced by factors such as pH, temperature, metal concentration, and contact time. botanyjournals.comopenaccesspub.org For instance, Bacillus subtilis has shown optimal lead removal at a pH of 6. botanyjournals.com

Table 1: Factors Influencing Lead Biosorption by Microorganisms

Factor	Influence on Biosorption	Example Organism	Source
pH	Affects the surface charge of the microbial cells and the speciation of lead ions. Optimal pH for lead biosorption by many bacteria is around 6-7.	Bacillus subtilis, Pseudomonas sp.	botanyjournals.com
Temperature	Influences microbial metabolism and the kinetics of the sorption process.	Bacillus subtilis	botanyjournals.com
Metal Concentration	Higher initial lead concentrations can sometimes lead to a higher uptake capacity by the biomass.	Bacillus subtilis	openaccesspub.org
Contact Time	Sufficient time is required for the metal ions to bind to the microbial surface.	Bacillus subtilis	botanyjournals.com

Bioprecipitation and Biomineralization of this compound

Bioprecipitation and biomineralization are processes where microorganisms actively induce the formation of stable mineral precipitates, thereby immobilizing heavy metals. frontiersin.orgresearchgate.net These processes are vital in reducing the availability of lead(II) in the environment. frontiersin.org Microorganisms can facilitate the precipitation of lead as lead sulfate, lead carbonate, or lead phosphate. nih.govresearchgate.net

For example, the bacterium Rhodobacter sphaeroides has been shown to remediate lead-contaminated soil by forming inert precipitates, including lead sulfate and lead sulfide (B99878). nih.gov This transformation reduces the phytoavailability of lead, meaning less lead is taken up by plants. nih.gov Fungi can also play a role in lead biomineralization by producing organic acids that can lead to the formation of lead oxalate (B1200264) or by hydrolyzing organic phosphates to form highly stable pyromorphite (B1263725). doi.org

Role of Sulfate-Reducing Bacteria in Lead(II) Immobilization

Sulfate-reducing bacteria (SRB) are a key group of microorganisms in the bioremediation of heavy metals, including lead. nih.govtaylorfrancis.com These bacteria are anaerobic, meaning they thrive in environments without oxygen. researchgate.net They use sulfate as an electron acceptor during their metabolism, producing hydrogen sulfide (H₂S) as a byproduct. frontiersin.orgfrontiersin.org

This biogenically produced hydrogen sulfide is highly reactive and readily precipitates dissolved heavy metal ions, including lead, as highly insoluble metal sulfides. montana.eduoup.com The precipitation of lead as lead sulfide (PbS) is a very effective way to immobilize lead, as lead sulfide has extremely low solubility. frontiersin.orgnih.gov

The general reaction is:

H₂S (produced by SRB) + Pb²⁺(aq) → PbS(s) + 2H⁺

SRB have been successfully used to treat lead-contaminated wastewater and soil. nih.govpjoes.com For instance, studies have shown that SRB can achieve over 99% removal of lead from industrial wastewater through sulfide precipitation. nih.govtandfonline.com In contaminated soils, SRB can stabilize heavy metals, inhibit their uptake by plants, and improve soil fertility. pjoes.com The effectiveness of SRB in immobilizing lead is influenced by factors such as the availability of a carbon source for the bacteria and the concentration of lead. taylorfrancis.comnih.gov Research has demonstrated that some SRB strains can achieve 100% removal of lead at initial concentrations up to 50 mg/L. nih.gov

Table 2: Research Findings on Lead Immobilization by Sulfate-Reducing Bacteria (SRB)

SRB Species/Consortium	Contaminated Medium	Key Findings	Source
Desulfovibrio desulfuricans and Desulfobulbus propionicus	Aqueous solution	Achieved 80% immobilization of Pb²⁺ at initial concentrations below 50 mg/L. Lead was mineralized as phosphate and oxide precipitates of lead and lead sulfide.	frontiersin.orgresearchgate.net
Mixed SRB culture	Industrial wastewater	Achieved 99% lead removal through sulfide precipitation.	nih.govtandfonline.com
Mixed SRB culture	Tailings and acid mine drainage	Demonstrated a very strong ability to remove Pb(II) from solution, with 100% removal at concentrations of 10-50 mg/L.	nih.gov
SRB consortium	Farmland soil	Stabilized heavy metals, inhibited uptake by maize plants, and improved soil fertility.	pjoes.com

Chemical and Physical Remediation Technologies

Various chemical and physical methods are employed to remove or immobilize lead from contaminated water and soil. These technologies often exploit the chemical properties of lead to convert it into a less soluble and less bioavailable form, such as this compound.

Chemical precipitation is a widely used and effective technique for removing dissolved lead from industrial wastewater. mdpi.comresearchgate.net This method involves adding a chemical precipitant to the wastewater, which reacts with soluble lead(II) ions to form an insoluble lead salt that can then be removed by sedimentation or filtration. mdpi.comresearchgate.net

The addition of sulfate-containing compounds is a common approach to induce the precipitation of this compound (PbSO₄), a compound with low solubility in water. Studies have demonstrated high removal efficiencies of lead from aqueous solutions using sulfate precipitation. For example, the use of sodium sulfate and calcium sulfate has been shown to remove over 99% of lead from a 1400 ppm lead solution. scirp.org Similarly, treating spent lead-acid battery wastewater with quicklime (B73336) (calcium oxide) and slaked lime (calcium hydroxide) resulted in sulfate removal efficiencies of over 97%, which also contributes to lead removal through the precipitation of calcium sulfate and subsequent co-precipitation of lead. mdpi.com

The effectiveness of precipitation is highly dependent on factors such as pH, the dosage of the precipitating agent, and contact time. researchgate.net For instance, the maximum removal of lead ions using carbonate hydroxyapatite (B223615) was achieved at a pH of 6.0. hnu.edu.cn Research on lead removal from industrial effluent has shown that precipitation time is a critical factor influencing removal efficiency. researchgate.net

The table below presents data on the removal of lead from aqueous solutions using different precipitating agents.

Precipitating Agent	Initial Lead Concentration (ppm)	Removal Efficiency (%)	Reference
Sodium sulfate	1400	99.3	scirp.org
Calcium sulfate	1400	99.7	scirp.org
Quicklime (in battery wastewater)	Not specified	49.3 (increased to 68.4 with carbonation)	mdpi.com
Slaked lime (in battery wastewater)	Not specified	53 (increased to 69.3 with carbonation)	mdpi.com

Sorption and ion exchange are effective physical and chemical processes for removing lead(II) from aqueous solutions. These methods involve the use of solid materials (sorbents or ion exchangers) that can bind lead ions from the liquid phase onto their surface. bibliotekanauki.plmdpi.com

Sorption: This process relies on the affinity of lead ions for the surface of a sorbent material. A variety of low-cost biosorbents, such as agricultural residues, have shown excellent potential for lead biosorption. bioline.org.brrsc.org Materials like sunflower hulls, walnut shells, and plum stones have been investigated as sorbents for Pb(II) ions. bibliotekanauki.pl Sunflower hulls, for example, exhibited a sorption capacity of 36.93 mg/g for Pb(II) ions. bibliotekanauki.pl The efficiency of sorption is influenced by pH, adsorbent dose, initial lead concentration, and contact time. bioline.org.brrsc.org The optimal pH for lead removal by many biosorbents is often found to be around 6.0. bioline.org.br

Ion Exchange: This process involves the exchange of lead ions in the solution with ions present on the surface of an ion exchange resin. mdpi.combrazilianjournals.com.br Commercial resins with functional groups like sulfonic and phosphonic acids are highly effective. mdpi.com Studies have shown that resins such as Dowex G-26 and Puromet™ MTS9570 can achieve 100% removal of Pb(II) from a 1000 mg/L solution under optimal conditions (pH 3.5, 25 g/L resin dosage, 30 min contact time). mdpi.com The mechanism often involves the exchange of H⁺ ions from the resin with Pb²⁺ ions from the solution. bioline.org.br

The following table provides examples of different materials used for lead removal through sorption and ion exchange.

Material	Process	Lead Removal Capacity/Efficiency	Optimal Conditions	Reference
Sunflower Hulls	Sorption	36.93 mg/g	Not specified	bibliotekanauki.pl
Eucalyptus cameldulensis sawdust and Arachis hypogea shell powder	Biosorption	qmax = 270.2 mg/g	pH 6.0	bioline.org.br
Dowex G-26 Resin	Ion Exchange	100% removal	pH 3.5, 25 g/L dose, 30 min contact	mdpi.com
Puromet™ MTS9570 Resin	Ion Exchange	100% removal	pH 3.5, 25 g/L dose, 30 min contact	mdpi.com
Carbonate Hydroxyapatite	Sorption	101 mg/g	pH 6.0, 60 min contact	hnu.edu.cn

Advanced chemical treatments aim to immobilize lead in contaminated soils and sediments, reducing its mobility and bioavailability. acs.orgnih.gov This in-situ approach involves the addition of chemical amendments that react with lead to form highly stable, insoluble compounds. nih.gov

A prominent method for lead immobilization is the use of phosphate-containing compounds, such as phosphoric acid or rock phosphate. acs.orgnih.gov This treatment promotes the formation of lead phosphates, particularly pyromorphite [Pb₅(PO₄)₃Cl], which is an extremely stable mineral. acs.org Treating lead-contaminated soil with phosphoric acid has been shown to significantly reduce the bioaccessibility of lead. One study demonstrated a 60% reduction in bioaccessible lead after the addition of 10,000 mg of phosphorus per kg of soil. acs.org

Other materials used for lead immobilization include:

Carbon-based materials: Biochars have proven effective in sorbing lead in contaminated soils. nih.gov

Alkaline agents: Materials like dolomite, calcined dolomite, and magnesium oxide can raise the pH of the soil, leading to the precipitation of lead as hydroxides. mdpi.com

Iron-containing minerals: Iron hydroxides can co-precipitate with lead, effectively immobilizing it. mdpi.com

Organic compounds: Certain organic molecules, like quercetin (B1663063) pentaphosphate, can form stable complexes with lead, achieving high immobilization efficiencies of over 90% in soil and water samples. nih.gov

The effectiveness of these treatments can be influenced by soil pH and the presence of other substances. For example, the efficacy of rock phosphate is enhanced in acidic soils. nih.gov

The table below summarizes research findings on advanced chemical immobilization of lead.

Treatment Agent	Target Matrix	Mechanism	Key Finding	Reference
Phosphoric Acid	Contaminated Soil	Formation of pyromorphite	60% reduction in bioaccessible lead	acs.org
Quercetin Pentaphosphate	Water and Soil	Complexation	Over 90% lead immobilization	nih.gov
Magnesium Oxide	Mining Residual Materials	pH increase, hydroxide (B78521) precipitation	Reduced leached lead concentration below regulated values	mdpi.com
FeS-kaolin (microbially mediated)	Heavy metal solution	Immobilization	Effective for multiple heavy metals including lead	nih.gov

Mechanisms of Lead Ii Induced Oxidative Stress and Cellular Response Related to Lead Ii Sulfate Exposure

Lead(II) Ion Interaction with Cellular Components

The toxicity of lead(II) ions stems from their ability to interact with and disrupt the function of various essential cellular components. This interference is multifaceted, affecting metal ion balance and enzymatic activities critical for cellular homeostasis.

Interference with Essential Metal Homeostasis (e.g., Ca²⁺, Mg²⁺, Fe²⁺, Zn²⁺)

Lead(II) ions are known to mimic and displace essential divalent cations such as calcium (Ca²⁺), magnesium (Mg²⁺), iron (Fe²⁺), and zinc (Zn²⁺) from their protein binding sites. researchgate.netscispace.com This ionic mimicry is a key mechanism of lead's toxicity, allowing it to interfere with a wide array of biological processes. researchgate.net

The ability of Pb²⁺ to displace these essential metals is attributed to its ionic characteristics, which can result in a higher binding affinity for the active sites of various proteins. researchgate.net For instance, Pb²⁺ can bind to calcium-binding proteins like calmodulin with a higher affinity than Ca²⁺ itself. researchgate.netnih.gov Studies have shown that Pb²⁺ binds to the N-terminal domain of calmodulin with an 8-fold higher affinity and to the C-terminal domain with a 3-fold higher affinity than Ca²⁺. nih.govresearchgate.net This disruption of calcium signaling can affect numerous cellular functions, including neurotransmission and second messenger systems. researchgate.netfrontiersin.org

Similarly, Pb²⁺ can displace zinc ions from zinc finger proteins, which are crucial for DNA binding and gene expression regulation. frontiersin.org This displacement can alter the protein's structure and impair its ability to interact with DNA, leading to widespread changes in gene transcription. frontiersin.org The interference with iron homeostasis can also occur, impacting processes like heme synthesis. researchgate.net The disruption of the delicate balance of these essential metals by lead(II) ions can lead to significant cellular dysfunction. acs.org The outcome of the competition between Pb²⁺ and Ca²⁺ is dictated by the flexibility of the metal-binding site and the number of amino acid ligands. acs.org

Table 1: Comparative Binding Affinities of Lead(II) and Essential Metals to Calmodulin

Domain of Calmodulin	Metal Ion	Dissociation Constant (K_D)	Fold Higher Affinity for Pb²⁺	Reference
N-terminal	Pb²⁺	1.4 µM	8-fold	nih.gov
	Ca²⁺	11.5 µM		nih.gov
C-terminal	Pb²⁺	0.73 µM	3-fold	nih.gov
	Ca²⁺	2.0 µM		nih.gov

Disruption of Enzyme Activities (e.g., Aminolevulinic Acid Dehydratase)

Lead(II) ions are potent inhibitors of several enzymes, primarily those containing sulfhydryl (-SH) groups, due to lead's high affinity for these groups. researchgate.net A classic example of this enzymatic inhibition is its effect on δ-aminolevulinic acid dehydratase (ALAD), a key enzyme in the heme synthesis pathway. mdpi.comnih.govmdpi.com

ALAD is a zinc-dependent enzyme that catalyzes the condensation of two molecules of aminolevulinic acid (ALA) to form porphobilinogen. mdpi.comnih.gov Lead inhibits ALAD by displacing the essential zinc ion from the enzyme's active site. nih.gove3s-conferences.org This inhibition is highly potent, with lead exhibiting an estimated 25-fold greater affinity for the ALAD active site than zinc. nih.gov The inhibition of ALAD leads to the accumulation of its substrate, ALA, in the blood and urine, which is a well-established biomarker of lead exposure and toxicity. mdpi.come3s-conferences.org The accumulation of ALA is itself neurotoxic. nih.gov

The inhibition of ALAD disrupts heme synthesis, which can lead to anemia. mdpi.commdpi.com Heme is a crucial component of hemoglobin, cytochromes, and other hemoproteins involved in oxygen transport and cellular respiration. Therefore, the disruption of ALAD activity by lead(II) has far-reaching consequences for cellular metabolism and function. Studies have demonstrated a significant negative correlation between blood lead levels and ALAD activity, with inhibition occurring even at low levels of lead exposure. mdpi.come3s-conferences.org

Table 2: Research Findings on Lead-Induced ALAD Inhibition

Study Population	Key Finding	Reference
Pregnant Women	ALAD activity was significantly lower in women with blood lead levels ≥5 µg/dL. Inhibition may occur at levels above 2.2 µg/dL.	mdpi.com
Lead Workers	Lead workers had significantly lower ALAD activity compared to reference subjects (42.6 ± 22.4 U/L vs. 64.3 ± 13.8 U/L).	e3s-conferences.org
Children in India	A significant negative correlation (p < 0.001) was found between blood lead levels and ALAD activity.	mdpi.com
Children in Uganda	A negative linear correlation was observed between blood lead levels and ALAD enzyme activity.	f1000research.com

Reactive Oxygen Species (ROS) Generation Pathways

Exposure to lead(II) ions can lead to an overproduction of reactive oxygen species (ROS), which are highly reactive molecules that can damage cellular components such as DNA, proteins, and lipids. researchgate.netresearchgate.net This lead-induced oxidative stress is a central mechanism of its toxicity.

Mitochondrial Electron Transport Chain Dysfunction

Mitochondria are a primary target of lead toxicity and a major source of ROS generation. nih.govresearchgate.net Lead can accumulate in mitochondria and disrupt the function of the electron transport chain (ETC), the primary site of cellular respiration and ATP production. nih.govresearchgate.netwikipedia.org

Lead(II) ions can inhibit the activity of several ETC complexes, including complexes I, II, III, and IV. researchgate.netnih.gov This inhibition disrupts the normal flow of electrons, leading to electron leakage and the subsequent reduction of molecular oxygen to form the superoxide (B77818) anion (O₂⁻), a primary ROS. mdpi.comsmw.ch The dysfunction of the ETC not only increases ROS production but also impairs ATP synthesis, leading to an energy deficit within the cell. nih.gov This can trigger a cascade of events leading to cellular dysfunction and, ultimately, cell death. nih.govwikipedia.org Research has shown that lead exposure can decrease mitochondrial membrane potential and inhibit mitochondrial oxygen consumption, both of which are indicative of ETC dysfunction. nih.govresearchgate.net

Fenton/Haber-Weiss Reactions and Hydroxyl Radical Formation

Although lead itself is a non-redox-active metal, it can promote the generation of highly damaging hydroxyl radicals (•OH) through Fenton-like and Haber-Weiss reactions. wikipedia.orgresearchgate.net These reactions typically involve redox-active metals like iron (Fe) and copper (Cu). Lead can contribute to these reactions indirectly by displacing iron from storage proteins, thereby increasing the pool of "free" or "catalytic" iron. taylorandfrancis.com

The Haber-Weiss reaction generates hydroxyl radicals from hydrogen peroxide (H₂O₂) and superoxide radicals. wikipedia.orgnih.gov This reaction is catalyzed by transition metal ions like iron. wikipedia.orgtaylorandfrancis.com The process involves the reduction of ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) by a superoxide radical. The resulting Fe²⁺ then participates in the Fenton reaction, where it reacts with H₂O₂ to produce a hydroxyl radical, a hydroxide (B78521) ion, and Fe³⁺. wikipedia.orgtandfonline.com

Fenton Reaction: Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻ wikipedia.org

Iron-catalyzed Haber-Weiss Reaction (Net Reaction): •O₂⁻ + H₂O₂ → •OH + OH⁻ + O₂ wikipedia.org

The hydroxyl radical is one of the most reactive and damaging ROS, capable of indiscriminately attacking all major classes of biological macromolecules, including DNA, proteins, and lipids, leading to widespread cellular damage. nih.gov

Antioxidant Defense System Perturbation

Cells possess a sophisticated antioxidant defense system to neutralize ROS and mitigate oxidative damage. This system includes both enzymatic and non-enzymatic components. Lead(II) exposure can significantly perturb this defense system, exacerbating oxidative stress. researchgate.net

Lead can also inhibit the activity of key antioxidant enzymes. researchgate.net These enzymes include:

Superoxide Dismutase (SOD): Catalyzes the dismutation of superoxide radicals into oxygen and hydrogen peroxide.

Catalase (CAT): Decomposes hydrogen peroxide into water and oxygen.

Glutathione (B108866) Peroxidase (GPx): Reduces hydrogen peroxide and lipid hydroperoxides using GSH as a reducing agent.

Glutathione Reductase (GR): Regenerates GSH from its oxidized form (GSSG). nih.gov

Modulation of Superoxide Dismutase and Catalase Activity

Superoxide dismutase (SOD) and catalase (CAT) are crucial frontline antioxidant enzymes that protect cells from oxidative damage. SOD catalyzes the dismutation of the superoxide radical (O₂⁻) into molecular oxygen (O₂) and hydrogen peroxide (H₂O₂). mdpi.com Catalase then facilitates the decomposition of hydrogen peroxide into water and oxygen. mdpi.com

Lead exposure significantly modulates the activity of these enzymes. The effect can be complex, with some studies reporting decreases in activity while others note an initial or compensatory increase. mdpi.comtandfonline.comnih.gov

Superoxide Dismutase (SOD): Lead has been shown to inhibit SOD activity. nih.govresearchgate.net The mechanism involves the direct interaction of lead ions with the enzyme. acs.orgresearchgate.net Lead can bind within the active site channel of SOD, physically obstructing the path of the superoxide substrate. acs.orgresearchgate.net This binding can alter the enzyme's conformation, damage its secondary structure, and displace essential metal cofactors like copper (Cu²⁺) and zinc (Zn²⁺) from the catalytic pocket, leading to inactivation. mdpi.comacs.orgresearchgate.net The reduction in SOD activity leads to an accumulation of superoxide radicals, which can cause direct damage or generate other ROS. nih.gov

Catalase (CAT): The impact of lead on catalase activity varies. Some studies report a decrease in CAT activity upon lead exposure, which may be attributed to the inhibition of heme biosynthesis or reduced absorption of iron, a key component of the enzyme. mdpi.comnih.govresearchgate.net Conversely, other studies have observed an increase in catalase activity, potentially as a compensatory response to the elevated levels of hydrogen peroxide produced from SOD action or other sources. mdpi.comtandfonline.comjcdr.net This upregulation is an attempt by the cell to mitigate the increased oxidative load. mdpi.com

Table 1: Effects of Lead Exposure on SOD and Catalase Activity

Enzyme	Observed Effect	Proposed Mechanism	References
Superoxide Dismutase (SOD)	Generally decreased activity	Direct binding of lead to the active site, conformational changes, and displacement of Cu²⁺ and Zn²⁺ cofactors.	mdpi.comnih.govresearchgate.netacs.orgresearchgate.net
Catalase (CAT)	Variable (decreased or increased)	Decreased activity due to heme biosynthesis inhibition. Increased activity as a compensatory response to high H₂O₂ levels.	mdpi.comtandfonline.comnih.govresearchgate.netjcdr.net

Glutathione System Imbalance

The glutathione system is a cornerstone of cellular antioxidant defense, revolving around the tripeptide glutathione (GSH). Lead exposure severely disrupts this system. nih.gov Normally, about 90% of cellular glutathione is in its reduced, active form (GSH), which can neutralize ROS and be oxidized to glutathione disulfide (GSSG). scienceopen.comaoemj.org Glutathione reductase (GR) then regenerates GSH from GSSG. scienceopen.com

Lead induces an imbalance in several ways:

Depletion of Reduced Glutathione (GSH): Lead has a high affinity for sulfhydryl (-SH) groups and binds directly to the -SH group of cysteine in the GSH molecule. nih.govaaem.pl This binding depletes the pool of available GSH, weakening the cell's primary non-enzymatic antioxidant defense. nih.govaoemj.org

Inhibition of Glutathione-Related Enzymes: Lead inhibits the activity of key enzymes within the glutathione system.

Glutathione Peroxidase (GPx): This enzyme uses GSH to reduce hydrogen peroxide and lipid hydroperoxides. Lead exposure has been shown to inhibit GPx activity, further compromising the cell's ability to neutralize these damaging species. researchgate.netnih.govtandfonline.com

Glutathione Reductase (GR): Lead can inhibit GR, the enzyme that recycles GSSG back to GSH. nih.govaoemj.org This inhibition prevents the regeneration of the GSH pool, leading to an accumulation of oxidized glutathione and a lower GSH/GSSG ratio, a key indicator of oxidative stress. nih.gov However, some studies have noted a compensatory increase in GR activity in response to the high demand for GSH. portlandpress.com

Glutathione S-Transferase (GST): This enzyme family is involved in detoxifying xenobiotics by conjugating them with GSH. Lead exposure has been found to decrease GST activity. researchgate.netvfu.cz

Table 2: Impact of Lead on the Glutathione System

Component	Observed Effect	Mechanism	References
Reduced Glutathione (GSH)	Decreased levels	Direct binding of lead to the sulfhydryl group of GSH.	nih.govaoemj.orgaaem.pl
Glutathione Peroxidase (GPx)	Decreased activity	Inhibition by lead, reducing the detoxification of peroxides.	researchgate.netnih.govtandfonline.com
Glutathione Reductase (GR)	Generally decreased activity	Inhibition by lead, preventing the regeneration of GSH from GSSG.	nih.govaoemj.orgresearchgate.net
Glutathione S-Transferase (GST)	Decreased activity	Inhibition by lead, impairing detoxification pathways.	researchgate.netvfu.cz

Molecular and Cellular Damage Induced by Oxidative Stress

The disruption of antioxidant defenses by lead results in an accumulation of ROS, which then inflict widespread damage on vital cellular components.

Lipid Peroxidation and Membrane Integrity Compromise

The cell membrane, rich in polyunsaturated fatty acids, is a primary target of ROS. The resulting lipid peroxidation is a chain reaction that degrades lipids, leading to a loss of membrane integrity. scienceopen.cominternationalscholarsjournals.comtufts.edu

Mechanism: ROS, particularly hydroxyl radicals, attack the fatty acid chains of membrane phospholipids, initiating a self-propagating cycle of lipid radical formation. tufts.edu This process disrupts the structural and functional integrity of cellular and organellar membranes. aoemj.org

Biomarkers: A key indicator of lipid peroxidation is the level of malondialdehyde (MDA), a stable end-product of this process. researchgate.netmeral.edu.mm Studies consistently show that lead exposure leads to significantly elevated levels of MDA and other lipid hydroperoxides in various tissues, confirming the occurrence of extensive membrane damage. tandfonline.commeral.edu.mmnih.govresearchgate.net This damage impairs membrane-bound enzymes and transport systems and can ultimately lead to cell lysis. aoemj.orginternationalscholarsjournals.com

Table 3: Lead-Induced Lipid Peroxidation Markers

Marker	Effect of Lead Exposure	Significance	References
Malondialdehyde (MDA)	Significantly increased	Indicates extensive peroxidation of membrane lipids.	tandfonline.comresearchgate.netmeral.edu.mmresearchgate.net
Lipid Hydroperoxides (LPH)	Significantly increased	Represents primary products of lipid oxidation.	nih.govresearchgate.net
Conjugated Dienes (CD)	Significantly increased	Early indicator of lipid peroxidation.	researchgate.net

DNA Damage and Apoptosis Pathways

Lead-induced oxidative stress also targets nucleic acids, causing DNA damage that can trigger programmed cell death, or apoptosis. researchgate.netscienceopen.comtufts.edu

DNA Damage: ROS can cause single- and double-strand breaks in DNA, as well as oxidative modifications to DNA bases. researchgate.netacademicjournals.org This genotoxicity can lead to mutations or activate cell death pathways if the damage is too severe to be repaired. tufts.edu

Apoptosis Pathways: Lead exposure activates the intrinsic (mitochondrial) pathway of apoptosis. nih.govmdpi.comjst.go.jp

Critical damage to the cell, such as DNA damage, activates the tumor suppressor protein p53. mdpi.commdpi.com

Lead exposure alters the balance of the Bcl-2 family of proteins, increasing the expression of the pro-apoptotic protein Bax and decreasing the expression of anti-apoptotic proteins like Bcl-2. mdpi.commdpi.com

The increased Bax/Bcl-2 ratio promotes the permeabilization of the outer mitochondrial membrane, leading to the release of cytochrome c into the cytoplasm. nih.govmdpi.com

Cytochrome c then binds to apoptotic peptidase activating factor-1 (Apaf-1), which activates a cascade of caspases, particularly the executioner caspase-3. nih.govmdpi.com

Activated caspase-3 orchestrates the final stages of apoptosis, including chromatin condensation and DNA fragmentation. nih.gov

Studies also show that lead exposure can induce apoptosis through other signaling pathways, such as the NFκB p65/RBBP4/Survivin pathway. nih.gov

Table 4: Key Molecular Players in Lead-Induced Apoptosis

Protein/Factor	Role in Apoptosis	Effect of Lead Exposure	References
p53	Pro-apoptotic (tumor suppressor)	Increased synthesis/activation	mdpi.commdpi.com
Bax	Pro-apoptotic	Expression increased	mdpi.commdpi.com
Bcl-2	Anti-apoptotic	Expression decreased	mdpi.commdpi.com
Cytochrome c	Pro-apoptotic (initiator)	Released from mitochondria	nih.govmdpi.com
Caspase-3	Pro-apoptotic (executioner)	Activated	nih.govmdpi.com
Survivin	Anti-apoptotic	Expression decreased	nih.gov

Protein Damage and Functional Impairment

Proteins are also highly susceptible to oxidative damage from lead exposure, leading to structural modifications and functional impairment. scienceopen.comacademicjournals.orgaaem.pl

Protein Oxidation: ROS can directly oxidize the amino acid side chains of proteins. aaem.plresearchgate.net This leads to the formation of protein carbonyl groups, a widely used biomarker for oxidative protein damage. aaem.plinternationalscholarsjournals.comjapsonline.com Studies have shown a significant increase in protein carbonyl content in individuals and animals exposed to lead. aaem.plresearchgate.netnih.gov

Damage to Sulfhydryl Groups: Similar to its effect on GSH, lead can bind to the sulfhydryl groups of cysteine residues within proteins. aaem.pltandfonline.com This depletes protein thiols, disrupts disulfide bonds crucial for protein structure, and can directly inactivate enzymes that rely on a free sulfhydryl group for their catalytic activity. aaem.pltandfonline.com

Table 5: Biomarkers of Lead-Induced Protein Damage

Biomarker	Effect of Lead Exposure	Consequence	References
Protein Carbonyls	Increased levels	Indicates oxidative damage to amino acid side chains.	aaem.plinternationalscholarsjournals.comresearchgate.netjapsonline.comnih.gov
Protein Sulfhydryl (-SH) Groups	Decreased levels	Indicates direct binding of lead and oxidative modification, leading to loss of protein function.	aaem.pltandfonline.comresearchgate.net

Advanced Spectroscopic and Microscopic Characterization of Lead Ii Sulfate

X-ray Diffraction (XRD) Analysis

X-ray Diffraction (XRD) is a non-destructive analytical technique fundamental to the characterization of crystalline materials like lead(II) sulfate (B86663). ucmerced.eduforcetechnology.com By bombarding the material with X-rays and analyzing the resulting diffraction pattern, detailed information about its crystallographic structure can be obtained. forcetechnology.com

Crystalline Phase Identification and Purity Assessment

XRD is a powerful tool for identifying the specific crystalline phases present in a sample. Each crystalline material produces a unique diffraction pattern, which acts as a "fingerprint." forcetechnology.com By comparing the experimental diffraction pattern of a sample to comprehensive databases, such as those maintained by the International Centre for Diffraction Data (ICDD), the constituent phases can be identified. ucmerced.edu

This method is crucial for assessing the purity of lead(II) sulfate. For instance, in the context of lead-acid battery manufacturing, the curing process is designed to produce specific basic lead sulfates, such as tribasic lead sulfate (3BS) and tetrabasic lead sulfate (4BS). google.com XRD analysis can qualitatively and quantitatively determine the presence and proportions of these phases, as well as identify any unreacted lead(II) oxide or other impurities. google.comresearchgate.net The technique is sensitive enough to distinguish between different lead oxide sulfates, confirming the identity of the synthesized compounds. researchgate.net

Table 1: Common Lead Sulfate Phases Identified by XRD

Phase Name	Chemical Formula
Anglesite (this compound)	PbSO₄
Tribasic lead sulfate	3PbO·PbSO₄·H₂O
Tetrabasic lead sulfate	4PbO·PbSO₄

Crystallite Size Determination and Structural Refinement

Beyond phase identification, XRD line profile analysis provides quantitative data on the microstructure of the material. The broadening of diffraction peaks is inversely related to the size of the coherent diffracting domains, known as crystallites. Several methods are employed to analyze this broadening:

Scherrer Equation: A foundational method for estimating the mean crystallite size.

Williamson-Hall (W-H) Method: This technique separates the contributions of crystallite size and microstrain to peak broadening by analyzing their different dependencies on the diffraction angle (θ). researchgate.net

Halder-Wagner Method: An alternative analysis method used to investigate the evolution of particle size during processes like oxidation. researchgate.net

For example, in a study on the anodic oxidation of lead in sulfuric acid, the Halder-Wagner method revealed a significant increase in lead sulfate crystallite size during the oxidation process. researchgate.net In studies of analogous compounds like lead sulfide (B99878) (PbS) nanocrystals, modified Williamson-Hall methods have been shown to provide a better fit, indicating that strain broadening is primarily caused by dislocations. researchgate.net

For a more comprehensive structural analysis, Rietveld refinement is used. This is a powerful technique that involves fitting the entire experimental XRD pattern with a calculated profile based on a crystal structure model. researchgate.net The refinement process adjusts various parameters—including lattice parameters, atomic positions, and crystallite size—until the calculated and experimental patterns show the best possible match. This allows for precise determination of the unit cell dimensions and other structural details. researchgate.netmpg.de

Electron Microscopy Techniques

Electron microscopy utilizes focused beams of electrons to generate high-resolution images of a sample, revealing details at the micro- and nanoscale that are not visible with light microscopy.

Scanning Electron Microscopy (SEM) for Surface Morphology

Scanning Electron Microscopy (SEM) is a primary technique for investigating the surface morphology of materials. nanoscience.com It scans a focused electron beam across a sample's surface, and the interaction produces various signals that are collected to form an image. This provides detailed information about surface topography, texture, and particle shape and size. nanoscience.com

In the study of this compound, SEM is used to observe the morphology of crystals formed under different conditions. For example, SEM investigations of lead sulfate and lead oxide sulfate have shown individual particles that are angular and hexagonal. researchgate.net When studying the formation of lead sulfate layers on lead electrodes, SEM can track the gradual evolution of the layer's morphology. researchgate.net The visual information from SEM images, such as particle size and shape, can be used to confirm parameters derived from other techniques like XRD. researchgate.net

Table 2: Morphological Features of this compound Observed by SEM

Feature	Description
Crystal Habit	Often observed as angular, hexagonal, or rhombohedral particles. researchgate.netnih.gov
Aggregation	Particles may exist as individual crystals or form larger agglomerations. nih.gov
Surface Texture	Surfaces can be smooth and dense or exhibit irregularities and porosity depending on formation conditions. intimal.edu.myresearchgate.net

| Particle Size | Can range from nanometers to several micrometers. nih.goveprajournals.com |

Transmission Electron Microscopy (TEM) for Nanoscale Structure and Growth Mechanisms

Transmission Electron Microscopy (TEM) offers significantly higher resolution than SEM, enabling the analysis of materials at the nanoscale. researchgate.net In TEM, a beam of electrons is transmitted through an ultra-thin specimen, and the interactions are used to form an image, providing detailed information about internal structure, crystallinity, and morphology. researchgate.net

TEM is particularly valuable for understanding the nucleation and growth of this compound nanoparticles. Studies have used TEM and High-Resolution TEM (HRTEM) to characterize the structure of PbSO₄ nanoparticles formed in various solutions. nih.govacs.org These investigations reveal how factors like the surrounding solution and reaction time influence particle size, morphology, and aggregation. nih.govacs.org For instance, after just 10 seconds of reaction in water, TEM can identify small congregations of PbSO₄ nanoparticles alongside larger, crystalline rhombohedral microparticles. nih.govacs.org

Selected Area Electron Diffraction (SAED), a technique available in TEM, provides crystallographic information from specific nanoscale regions of the sample, complementing XRD data. nih.govacs.org In-situ TEM allows for real-time observation of processes like the electrochemical deposition and dissolution of lead, providing insights into dendrite formation and growth mechanisms relevant to battery function. acs.org

Energy-Dispersive X-ray Spectroscopy (EDS) for Elemental Composition

Energy-Dispersive X-ray Spectroscopy (EDS or EDX) is an analytical technique often integrated with SEM or TEM. thermofisher.comwikipedia.org When the electron beam strikes the sample, it ejects core-shell electrons from the atoms. The subsequent filling of these vacancies by higher-energy electrons results in the emission of characteristic X-rays. wikipedia.orglibretexts.org The energy of these X-rays is unique to each element, allowing for the identification of the elemental composition of the sample. wikipedia.orglibretexts.org

EDS provides both qualitative and quantitative analysis of the elements present in a specific area of the sample. thermofisher.comucr.edu It can be used to confirm that a particle observed in an SEM or TEM image is indeed this compound by identifying the presence of lead, sulfur, and oxygen. The technique can create elemental maps, showing the spatial distribution of different elements across the sample's surface. While extremely powerful, EDS has limitations. Its sensitivity is typically around 0.1 wt%, and it struggles with detecting very light elements (Z < 10). ucr.edu Furthermore, peak overlaps can occur between elements (e.g., Pb M-lines and S K-lines), which may complicate analysis. ucr.edu

Table 3: Mentioned Chemical Compounds

Compound Name	Formula
This compound	PbSO₄
Lead(II) oxide	PbO
Tribasic lead sulfate	3PbO·PbSO₄·H₂O
Tetrabasic lead sulfate	4PbO·PbSO₄
Sulfuric acid	H₂SO₄
Lead sulfide	PbS
Water	H₂O
Acetone	C₃H₆O
Methanol	CH₄O
Ethanol	C₂H₆O
Isopropanol	C₃H₈O

Vibrational Spectroscopy

Vibrational spectroscopy is a powerful analytical tool for investigating the molecular structure and bonding within a compound. For this compound, techniques such as Fourier Transform Infrared (FT-IR) and Raman spectroscopy provide detailed information about the vibrational modes of the sulfate ion and its interaction with the lead cation.

Fourier Transform Infrared (FT-IR) Spectroscopy for Functional Group Analysis

Fourier Transform Infrared (FT-IR) spectroscopy measures the absorption of infrared radiation by a sample, which excites molecular vibrations. The resulting spectrum provides a unique fingerprint of the compound, allowing for the identification of functional groups.

In this compound, the primary functional group is the sulfate ion (SO₄²⁻). A free sulfate ion with tetrahedral (Td) symmetry has four fundamental vibrational modes: the symmetric stretching mode (ν₁), the symmetric bending mode (ν₂), the asymmetric stretching mode (ν₃), and the asymmetric bending mode (ν₄). scirp.org In an ideal tetrahedral symmetry, only the ν₃ and ν₄ modes are infrared active. scirp.org However, in the crystalline structure of this compound (anglesite), the sulfate ion occupies a site of lower symmetry. scirp.orgarizona.edu This reduction in symmetry can cause the otherwise infrared-inactive ν₁ and ν₂ modes to become active and can lead to the splitting of the degenerate ν₃ and ν₄ modes. scirp.orgarizona.edu

The FT-IR spectrum of this compound exhibits characteristic absorption bands corresponding to these vibrational modes. The asymmetric stretching (ν₃) and asymmetric bending (ν₄) modes are typically the most intense. arizona.edu The presence and splitting of the symmetric stretching (ν₁) and symmetric bending (ν₂) modes in the spectrum confirm the lower symmetry of the sulfate ion within the crystal lattice. scirp.orgarizona.edu

Studies have shown that the positions of these bands can be influenced by factors such as cation substitution, which alters the internal forces within the crystal. arizona.edu For instance, in situ external reflection absorption FT-IR spectroscopy has been employed to study the formation and consumption of this compound on lead electrodes in sulfuric acid, where the amount of this compound can be quantified by integrating the area of its characteristic absorption bands. idexlab.com

A representative FT-IR spectrum of this compound would show absorption bands in the mid-infrared region. The following table summarizes the typical vibrational modes observed for the sulfate ion in this compound.

Vibrational Mode	Description	Typical Wavenumber Range (cm⁻¹)	Activity in Td Symmetry	Activity in PbSO₄ Crystal
ν₁	Symmetric Stretch	~975 - 985	Raman active	IR and Raman active
ν₂	Symmetric Bend	~450 - 475	Raman active	IR and Raman active
ν₃	Asymmetric Stretch	~1050 - 1180 (often split)	IR and Raman active	IR and Raman active
ν₄	Asymmetric Bend	~600 - 650 (often split)	IR and Raman active	IR and Raman active

This table provides generalized data; actual peak positions may vary based on experimental conditions and sample preparation.

Raman Spectroscopy for Molecular Vibrations

Raman spectroscopy is a complementary technique to FT-IR that relies on the inelastic scattering of monochromatic light, usually from a laser. wikipedia.org It provides information about the vibrational modes of molecules and is particularly sensitive to non-polar bonds and symmetric vibrations. wikipedia.org

For this compound, all four fundamental vibrational modes of the sulfate ion are Raman active. acs.org The symmetric stretching mode (ν₁) typically produces a very strong and sharp peak, which is highly characteristic of the sulfate ion. rruff.info The other modes (ν₂, ν₃, and ν₄) are also observable, often with splitting due to the crystal field effects, similar to what is seen in FT-IR spectroscopy. rruff.info

The Raman spectrum of anglesite (the mineral form of this compound) is characterized by an intense band corresponding to the ν₁ symmetric stretching mode of the sulfate group. researchgate.net Weaker bands are assigned to the ν₂, ν₃, and ν₄ modes. researchgate.net The positions of these bands provide a structural fingerprint for identifying this compound. mdpi.com

The following table outlines the characteristic Raman shifts for this compound.

Vibrational Mode	Description	Typical Wavenumber (cm⁻¹)
ν₁	Symmetric Stretch	~975
ν₂	Symmetric Bend	~438, ~450
ν₃	Asymmetric Stretch	~1056, ~1152
ν₄	Asymmetric Bend	~607, ~640

Data derived from studies on anglesite. Actual values can vary slightly.

Thermal Analysis Methods

Thermal analysis techniques are used to study the physical and chemical properties of materials as they are heated, cooled, or held at a constant temperature. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are two such methods that provide valuable information about the thermal stability, decomposition, and phase transitions of this compound.

Thermogravimetric Analysis (TGA) for Thermal Stability and Decomposition

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is particularly useful for determining the thermal stability and decomposition profile of a compound.

For this compound, TGA studies show that the compound is thermally stable up to high temperatures. scirp.org Decomposition typically begins at temperatures above 880°C. scirp.org When heated in an air atmosphere, this compound decomposes, leading to a loss of mass corresponding to the release of sulfur trioxide (SO₃) gas, with lead(II) oxide (PbO) remaining as the final product. scirp.orgwikipedia.org

The decomposition reaction can be represented as: PbSO₄(s) → PbO(s) + SO₃(g) wikipedia.org

TGA curves for this compound show a significant weight loss in the temperature range of approximately 886°C to 1142°C. scirp.org The experimental weight loss is in good agreement with the calculated stoichiometry for the conversion of PbSO₄ to PbO. scirp.org Some studies have identified multiple stages in the decomposition process. scirp.orgresearchgate.net

Below is a table summarizing the key findings from a typical TGA of this compound.

Temperature Range (°C)	Mass Loss (%)	Associated Process	Final Product
25 - ~880	Negligible	Stable	PbSO₄
~886 - ~1142	~30%	Decomposition	PbO

This data is based on reported thermal decomposition studies. scirp.orgresearchgate.net The exact temperatures can vary depending on factors like heating rate and atmosphere.

Differential Scanning Calorimetry (DSC) for Thermal Transitions

Differential Scanning Calorimetry (DSC) measures the difference in heat flow between a sample and a reference as a function of temperature. torontech.comscribd.com This technique is used to detect and quantify thermal transitions such as melting, crystallization, and solid-state phase changes. torontech.commt.com

A DSC thermogram plots heat flow against temperature. Endothermic events (heat absorption), such as melting, appear as peaks, while exothermic events (heat release), such as crystallization, appear as valleys (or vice-versa depending on convention). scribd.com

For this compound, DSC analysis can be used to study its melting behavior. The melting point of this compound is reported to be around 1087°C, at which point it also decomposes. wikipedia.org The DSC curve would show a large endothermic peak corresponding to the energy absorbed during the melting and decomposition process. In conjunction with TGA, DSC can help to differentiate between physical transitions and chemical reactions occurring upon heating. While specific DSC curve data for this compound is not as commonly detailed in the provided search results as TGA, the technique is fundamental for studying the energetic changes during its decomposition. For instance, studies on other lead compounds like β-lead(IV) oxide have used DSC to determine the enthalpy (ΔH) for each decomposition step identified in TGA. tsijournals.com

Emerging Research Areas and Future Directions in Lead Ii Sulfate Science

Nanomaterials and Quantum Confinement Effects in Lead(II) Sulfate (B86663) Systems

The exploration of lead(II) sulfate at the nanoscale is a nascent but promising field of research. While the synthesis and properties of many semiconductor nanoparticles are well-documented, the investigation into this compound nanomaterials is just beginning. The primary driver for creating nanomaterials is the phenomenon of quantum confinement, which occurs when a material's dimensions are shrunk to the scale of its exciton (B1674681) Bohr radius (typically 1-10 nm). jpionline.org This confinement of electrons and holes into discrete energy levels fundamentally alters the material's electronic and optical properties, often leading to size-dependent characteristics. jpionline.orgnanografi.com

For instance, in the closely related lead sulfide (B99878) (PbS), which has a large exciton Bohr radius, quantum confinement effects are strong and well-studied. ijesi.org Decreasing the size of PbS quantum dots leads to a "blue shift"—an increase in the band gap and a shift in light emission to shorter wavelengths. nanografi.commdpi.com This tunability makes PbS quantum dots valuable for applications in the near-infrared spectrum. nanografi.com

While direct experimental data on quantum confinement in pure this compound (PbSO₄) nanoparticles is scarce, research into related nanostructures points toward future possibilities. A notable example is the synthesis of nano lead(II) oxide sulfate (Pb₂(SO₄)O) through the calcination of a lead(II) coordination polymer precursor, [Pb(bpy)(SCN)₂]n, at 450 °C. tsijournals.com This method demonstrates a pathway to producing complex lead sulfate-based nanostructures. tsijournals.com Further research is needed to synthesize pure PbSO₄ nanoparticles and characterize their size-dependent optical and electronic properties to determine if they exhibit significant quantum confinement effects, which could open pathways for new optoelectronic applications.

Photocatalytic Applications of this compound

Recent investigations have revealed the potential of this compound to act as a photocatalyst for the degradation of environmental pollutants. This application represents a significant shift from its traditional roles and opens up new avenues in green chemistry and environmental remediation.

The fundamental mechanism of heterogeneous photocatalysis involves the use of a semiconductor material to harness light energy. When a semiconductor photocatalyst is irradiated with light of energy greater than its band gap, an electron is excited from the valence band (VB) to the conduction band (CB), leaving a positively charged hole (h⁺) behind in the VB. mdpi.com

These photogenerated charge carriers are highly reactive. The holes in the valence band can oxidize water molecules or hydroxide (B78521) ions (OH⁻) adsorbed on the catalyst's surface to produce highly reactive hydroxyl radicals (•OH). mdpi.commdpi.com Simultaneously, the electrons in the conduction band can reduce molecular oxygen (O₂) to form superoxide (B77818) radicals (•O₂⁻). mdpi.commdpi.com These reactive oxygen species (ROS), particularly the hydroxyl radical, are powerful, non-selective oxidizing agents that can break down complex organic pollutant molecules into smaller, less harmful substances, and ideally, complete mineralization to carbon dioxide (CO₂) and water (H₂O). mdpi.comaip.org

Light Absorption: Photocatalyst + hν → e⁻ (CB) + h⁺ (VB)

ROS Generation:

h⁺ + H₂O → •OH + H⁺

e⁻ + O₂ → •O₂⁻

Pollutant Degradation: Organic Pollutants + (•OH, •O₂⁻) → Degradation Products (e.g., CO₂, H₂O)

The efficiency of this process depends on factors like the photocatalyst's ability to absorb light, the efficiency of charge separation, and the surface area available for reaction. mdpi.com

Studies have demonstrated that this compound itself can exhibit photocatalytic activity. Research on nanostructured this compound samples showed visible photosynthetic behavior in the photolysis of methylene (B1212753) blue dye under illumination. aip.orgaip.org These findings indicate that even a small quantity of this compound nanoparticles can generate significant photosynthetic activity, and the catalyst remains stable for reuse without substantial loss of performance. aip.org

Another approach involves using the sulfate group to modify existing, well-known photocatalysts. For example, sulfate-modified or sulfate-doped titanium dioxide (TiO₂) has been shown to exhibit enhanced photocatalytic activity for the degradation of organic pollutants like methyl orange and trichloroethylene (B50587) under visible light. researchgate.netresearchgate.net The presence of sulfate can inhibit phase transformation in TiO₂, enhance thermal stability, and induce visible light absorption, all of which contribute to improved performance. researchgate.netresearchgate.net

Table 1: Research Findings on the Photocatalytic Activity of this compound and Related Materials

Photocatalyst	Target Pollutant	Key Findings	Source(s)
This compound (PbSO₄) nanoparticles	Methylene Blue	Demonstrated visible photocatalytic activity; stable for reuse.	aip.orgaip.org
PbSe@PbSO₄ nanocomposite	Methylene Blue	Effective for decolorization under visible light, showing the potential of composite structures.	researchgate.net
Sulfate-modified Titania (SO₄²⁻/TiO₂)	Methyl Orange	Sulfate modification enhanced photocatalytic degradation under visible light.	researchgate.net
Sulfate-doped Titania (SO₄²⁻-TiO₂)	Trichloroethylene (TCE)	Visible absorption induced by sulfate-doping was effective for TCE degradation.	researchgate.net

Mechanisms of Photocatalytic Degradation of Organic Pollutants

Computational Chemistry and Modeling of this compound Interactions

Computational chemistry provides powerful tools for investigating the properties of materials at an atomic level. Techniques like Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations are increasingly being applied to understand and predict the behavior of this compound, offering insights that are difficult to obtain through experimental methods alone.

Density Functional Theory (DFT) is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. nih.gov It is a core technology in materials science for calculating properties like electronic band structures, density of states, and optical properties. nih.gov For this compound, DFT calculations provide fundamental insights into its nature as a semiconductor.

Calculations for orthorhombic PbSO₄ (the mineral Anglesite) have been performed to determine its electronic properties. The Materials Project, using DFT, calculates a band gap of 3.881 eV. materialsproject.org Other DFT studies report a calculated band gap of 3.93 eV, which shows good agreement with the experimental value of 4.2 eV. researchgate.net This wide band gap confirms that PbSO₄ is an insulator or a wide-band-gap semiconductor, which has implications for its optical and electronic applications. It's important to note that standard DFT methods are known to underestimate band gaps, and more advanced techniques may be required for higher accuracy. materialsproject.orgrsc.org

DFT studies on various sulfate compounds (MSO₄ where M = Mg, Ca, Sr, Ba, Pb) show that the electronic structure is primarily determined by the interactions within the SO₄²⁻ anionic groups, with the metal cations having a smaller, though not negligible, influence. researchgate.net The top of the valence band in PbSO₄ is composed mainly of O p-orbitals and Pb s-orbitals, while the bottom of the conduction band is formed by Pb p-orbitals and S p-orbitals. researchgate.net This detailed understanding of the electronic structure is crucial for designing new materials and interpreting experimental results.

Table 2: Comparison of Experimental and DFT-Calculated Band Gaps for this compound (PbSO₄)

Method	Calculated Band Gap (eV)	Source
Experimental	4.2	researchgate.net
DFT (PBE)	3.93	researchgate.net
DFT (GW approximation)	4.13	researchgate.net
DFT (Materials Project)	3.881	materialsproject.org

Molecular Dynamics (MD) is a computer simulation method for analyzing the physical movements of atoms and molecules. univ-grenoble-alpes.fr It is an invaluable tool for studying interfacial phenomena, such as the interaction between a solid crystal and a liquid, by providing an atomic-level view of structural and dynamic properties. researchgate.netacs.org

While direct MD simulations of the this compound-water interface are not yet widely reported in the literature, the foundational work required for such studies is underway. A critical component for accurate simulations is the development of a reliable force field—a set of parameters that describes the potential energy of the system. Recently, a polarizable force field for the aqueous sulfate anion (SO₄²⁻) has been developed and validated. researchgate.net This force field accurately reproduces the structural and thermodynamic properties of the sulfate ion in water and has been used to calculate pair association constants for electrolytes like MgSO₄. researchgate.net

The availability of such a force field paves the way for future MD simulations of the PbSO₄-water interface. These simulations could elucidate key processes such as:

The structure of water molecules at the crystal surface.

The dissolution mechanism of this compound at the atomic scale.

The adsorption of other ions or molecules onto the PbSO₄ surface.

The initial stages of precipitation and crystal growth from a supersaturated solution.

Understanding these interfacial processes is critical for applications ranging from environmental geochemistry, where PbSO₄ can act as a sink for lead contamination, to the performance of lead-acid batteries, where the dissolution and precipitation of PbSO₄ at the electrode surfaces govern the charge-discharge cycle.

Density Functional Theory (DFT) Studies of Electronic Structure

Cross-Disciplinary Research in Environmental Health and Materials Science

The intersection of environmental health and materials science has become a critical frontier in addressing the challenges posed by this compound (PbSO₄). This interdisciplinary approach leverages the principles of materials science to develop innovative solutions for the environmental and health risks associated with this compound. Research in this area primarily focuses on the transformation of this compound into less toxic forms, its remediation from contaminated environments, and its re-utilization in advanced materials, thereby creating a circular economy for a substance that is otherwise a hazardous waste product.

A significant area of this cross-disciplinary research is the development of novel materials and methods for the remediation of lead contamination, where this compound is a prevalent species, particularly in soils and water near lead-acid battery recycling sites. Materials scientists are designing and synthesizing a range of materials with high efficacy for lead removal. For instance, various nanomaterials, including zinc sulfide (ZnS), iron oxide (Fe₂O₃) composites, and alumina (B75360) (Al₂O₃) nanoparticles, have been investigated for their potential to adsorb or react with lead ions originating from the dissolution of this compound.

Another promising avenue is the transformation of this compound into more stable and less bioavailable compounds. One such method is carbon mineralization, which converts lead sulfate into insoluble lead carbonate (PbCO₃) and hydrocerussite (Pb₃(CO₃)₂(OH)₂). nih.gov This process effectively immobilizes the lead, reducing its potential to leach into the environment and enter the food chain. nih.gov From a materials science perspective, this involves a detailed understanding of the reaction kinetics and the resulting crystal structures to ensure long-term stability.

The field of bioremediation also represents a significant convergence of environmental health and materials science. Researchers are exploring the use of microorganisms, such as bacteria and fungi, to remediate lead-contaminated sites. researchgate.netnih.govmdpi.com These organisms can interact with this compound through various mechanisms, including biosorption, where the lead ions bind to the cell surface, and bioaccumulation, where the lead is taken up by the cells. nih.gov Some bacteria can also induce the precipitation of lead as insoluble compounds, including lead sulfate itself, effectively immobilizing it. mdpi.com Materials science contributes to this area by developing carrier materials to enhance the efficiency and application of these bioremediation agents. researchgate.net

The recycling of lead-acid batteries is a major focus of this interdisciplinary research, as this compound is a primary component of the "lead paste" in spent batteries. Materials scientists are working on improving both pyrometallurgical (high-temperature) and hydrometallurgical (aqueous solution-based) recycling processes. A notable innovation is the mechanochemical reduction of lead sulfate residue using iron powder as a reductant. acs.org This process can achieve a reduction efficiency of up to 99.9% under optimal conditions, producing metallic lead with a high purity of 99.2%. acs.org Such methods are not only environmentally friendlier, emitting less sulfur oxides, but also contribute to a more sustainable and circular economy for lead. acs.orgresearchgate.net

Furthermore, cutting-edge research is exploring the use of this compound in the fabrication of advanced materials. In a surprising turn, this compound is being investigated as a component in perovskite solar cells, a next-generation photovoltaic technology. chinesechemsoc.org While the presence of lead in these solar cells raises environmental concerns about potential leaching, materials science is actively seeking solutions. mdpi.comnih.gov This includes the development of encapsulation methods and lead-adsorbing materials to be incorporated directly into the solar cell structure to prevent lead leakage. mdpi.com The use of this compound in this context highlights a paradigm shift, where a material traditionally viewed as a hazardous waste is repurposed for a high-tech application, although the environmental safety aspects remain a critical area of ongoing research. frontiersin.orgresearchgate.net

The collaborative efforts between environmental health experts and materials scientists are paving the way for a more holistic approach to managing the risks associated with this compound. By focusing on remediation, transformation, and reuse, this cross-disciplinary research is not only addressing the legacy of lead contamination but also creating new opportunities for sustainable technologies.

Research Area	Material/Method	Transformation/Outcome	Key Findings
Remediation	Carbon Mineralization	PbSO₄ → PbCO₃, Pb₃(CO₃)₂(OH)₂	Effective immobilization of lead into insoluble carbonate forms, reducing environmental mobility. nih.gov
Mechanochemical Reduction	PbSO₄ + Fe → Pb + FeSO₄	High efficiency (99.9%) reduction to high-purity (99.2%) metallic lead under ambient conditions. acs.org
Bioremediation	Bacillus sp. strains Q3 and Q5	Pb(II) precipitation	Can induce the precipitation of Pb(II) as insoluble crystals like lead sulfate. mdpi.com
Sulfate-Reducing Bacteria	Pb(II) → PbS and other precipitates	Mineralization of lead into less soluble forms through metabolic activities. frontiersin.org
Recycling	Hydrometallurgical Processing	Desulfurization of lead paste	Conversion of lead sulfate into other lead compounds (e.g., oxides, carbonates) for easier processing. researchgate.net
Advanced Materials	Perovskite Solar Cells	Use of PbSO₄ as an electron transport material	Can be used to create efficient and recyclable solar cells, though lead leakage is a concern. chinesechemsoc.org

Q & A

Q. What interdisciplinary frameworks integrate this compound’s chemical behavior with its ecological and health impacts?

• Methodological Answer : Combine environmental chemistry (e.g., speciation analysis), toxicology (e.g., in vivo LD50 assays), and epidemiology (e.g., cohort studies on lead exposure). Use systems biology tools (e.g., KEGG pathway mapping) to link molecular mechanisms to population-level outcomes .